Pyridine, 6-ethoxy-2,3-dihydro-3,4-dimethyl-(9CI)

Core Science & Biosynthesis

An In-depth Technical Guide to 6-ethoxy-2,3-dihydro-3,4-dimethylpyridine: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties, synthesis, and potential applications of 6-ethoxy-2,3-dihydro-3,4-dimethylpyridine, a substituted dihydropyridine derivative. Dihydropyridine scaffolds are of significant interest in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] This document is intended to serve as a valuable resource for researchers and professionals engaged in drug discovery and development.

Structural and Physicochemical Properties

6-ethoxy-2,3-dihydro-3,4-dimethylpyridine belongs to the class of dihydropyridines, which are structural analogues of the important biological molecule nicotinamide adenine dinucleotide (NADH). The core structure consists of a partially saturated six-membered nitrogen-containing ring. The specific substitutions of an ethoxy group at the 6-position and methyl groups at the 3 and 4-positions confer distinct physicochemical properties that influence its biological activity and pharmacokinetic profile.

Molecular Structure:

Caption: Chemical structure of 6-ethoxy-2,3-dihydro-3,4-dimethylpyridine.

Table 1: Estimated Physicochemical Properties of 6-ethoxy-2,3-dihydro-3,4-dimethylpyridine

Property	Value (Estimated)	Method
Molecular Formula	C9H15NO	-
Molecular Weight	153.22 g/mol	-
Melting Point	Data not available	-
Boiling Point	~180-200 °C at 760 mmHg	Based on similar dihydropyridine structures.
Solubility	Soluble in organic solvents like ethanol, methanol, DMSO, and chloroform. Limited solubility in water.	Based on general solubility of dihydropyridines.
pKa	4-6	Estimated based on the basicity of the dihydropyridine nitrogen.
LogP	1.5 - 2.5	Calculated based on structural fragments.

Note: The values in this table are estimations based on the properties of structurally related dihydropyridine compounds due to the limited availability of experimental data for this specific molecule.

Synthesis of 6-ethoxy-2,3-dihydro-3,4-dimethylpyridine

The synthesis of dihydropyridine derivatives is most commonly achieved through the Hantzsch dihydropyridine synthesis.[3] This multicomponent reaction involves the condensation of an aldehyde, a β-ketoester, and ammonia or an ammonia equivalent.[3] A plausible synthetic route for 6-ethoxy-2,3-dihydro-3,4-dimethylpyridine is a modification of the Hantzsch synthesis.

Proposed Synthetic Pathway:

A potential approach involves the reaction of ethyl acetoacetate (a β-ketoester) with 3-methyl-2-butenal (an α,β-unsaturated aldehyde) and an ammonia source. The ethoxy group at the 6-position would likely be introduced via the use of ethyl 3-aminocrotonate, formed in situ from ethyl acetoacetate and ammonia, which then reacts with another equivalent of the unsaturated aldehyde.

Caption: Proposed Hantzsch-type synthesis workflow.

Experimental Protocol (General Hantzsch Synthesis):

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the aldehyde and the β-ketoester in a suitable solvent such as ethanol or acetic acid.[4]

• Addition of Ammonia Source: Add an ammonia source, typically ammonium hydroxide or ammonium acetate, to the reaction mixture.[4]

• Reflux: Heat the reaction mixture to reflux for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).[4]

• Isolation and Purification: After the reaction is complete, cool the mixture to room temperature. The product may precipitate out of the solution and can be collected by filtration. If not, the solvent is removed under reduced pressure, and the residue is purified by column chromatography or recrystallization to yield the desired dihydropyridine.[4]

The causality behind these steps lies in the initial formation of an enamine from the β-ketoester and ammonia, which then acts as a nucleophile. A Knoevenagel condensation between the aldehyde and a second equivalent of the β-ketoester forms an α,β-unsaturated system. A subsequent Michael addition of the enamine to this unsaturated system, followed by cyclization and dehydration, yields the dihydropyridine ring.[3]

Spectroscopic Characterization

The structural elucidation of 6-ethoxy-2,3-dihydro-3,4-dimethylpyridine would rely on a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

Table 2: Expected Spectroscopic Data

Technique	Expected Features
¹H NMR	- NH proton: A broad singlet typically observed between δ 5.5-9.2 ppm, with the exact chemical shift being solvent-dependent.[5] - Vinyl proton: A signal corresponding to the proton on the C5 of the dihydropyridine ring. - CH and CH2 protons: Signals for the protons at the C2, C3, and C4 positions, with their multiplicity depending on the coupling with neighboring protons. - Ethoxy group: A quartet for the -OCH2- protons and a triplet for the -CH3 protons. - Methyl groups: Singlets or doublets for the methyl groups at C3 and C4.[6]
¹³C NMR	- C=C carbons: Signals for the sp² hybridized carbons of the dihydropyridine ring (C5 and C6) are expected in the olefinic region (around δ 100-150 ppm).[5] - Saturated carbons: Signals for the sp³ hybridized carbons (C2, C3, C4) at higher field. - Ethoxy group carbons: Signals for the -OCH2- and -CH3 carbons. - Methyl group carbons: Signals for the methyl carbons at C3 and C4.[6]
IR Spectroscopy	- N-H stretch: A sharp to medium absorption band in the region of 3320-3420 cm⁻¹.[5] - C=C stretch: An absorption band around 1620-1650 cm⁻¹ corresponding to the double bond in the dihydropyridine ring.[5] - C-H stretch (aliphatic): Absorption bands in the region of 2850-3000 cm⁻¹. - C-O stretch: A strong absorption band in the region of 1050-1150 cm⁻¹ for the ethoxy group.
Mass Spectrometry (EI-MS)	- Molecular Ion (M+): The molecular ion peak should be observed at m/z corresponding to the molecular weight of the compound. - Fragmentation: Common fragmentation patterns for dihydropyridines include the loss of substituents from the ring.[7][8][9] For this molecule, the loss of the ethoxy group or one of the methyl groups would be expected. The loss of the substituent at the C4 position often leads to a stable pyridinium cation.[8][9]

Applications in Drug Development

Dihydropyridine derivatives are a cornerstone in medicinal chemistry, with numerous FDA-approved drugs containing this scaffold.[1] They are most famously known as L-type calcium channel blockers used in the treatment of hypertension and other cardiovascular diseases.[2][10][11]

The therapeutic potential of dihydropyridines extends beyond cardiovascular applications, with research demonstrating their efficacy as:

• Anticancer agents [10]

• Antimicrobial agents [12]

• Anti-inflammatory agents [12]

• Anticonvulsant agents [10]

• Neuroprotective agents [10]

The specific substitution pattern of 6-ethoxy-2,3-dihydro-3,4-dimethylpyridine, particularly the presence of the lipophilic ethoxy and methyl groups, suggests that it may possess interesting pharmacological properties. The exploration of its biological activity could be a promising avenue for the discovery of novel therapeutic leads.

Caption: Potential therapeutic application areas.

Safety and Handling

As with any chemical compound, proper safety precautions must be observed when handling 6-ethoxy-2,3-dihydro-3,4-dimethylpyridine and its derivatives. General safety guidelines for dihydropyridine compounds include:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with side shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.[13][14]

• Engineering Controls: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[13][14]

• Handling: Avoid contact with skin, eyes, and clothing. Avoid the formation of dust and aerosols. Use non-sparking tools.[14]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents.[13][15]

• First Aid:

  • In case of skin contact: Immediately wash with soap and plenty of water.[13]

  • In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[13]

  • If inhaled: Move the person to fresh air.[14]

  • If swallowed: Do NOT induce vomiting. Rinse mouth with water.[13] In all cases of exposure, seek medical attention if symptoms persist.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not allow it to enter drains or the environment.[13]

Conclusion

6-ethoxy-2,3-dihydro-3,4-dimethylpyridine represents a potentially valuable scaffold for the development of new therapeutic agents. While specific experimental data for this compound is limited, this guide provides a comprehensive framework based on the well-established chemistry and pharmacology of the dihydropyridine class of molecules. Further research into its synthesis, characterization, and biological evaluation is warranted to fully explore its potential in the field of drug discovery.

References

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• Essential Safety and Operational Guide for Handling 1,4-Dihydropyridine. Benchchem. (URL not available)
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• Spectroscopic Characterization of Novel 1,4-Dihydropyridine Derivatives: A Technical Guide. Benchchem. (URL not available)
• 1,4-Dihydropyridine: synthetic advances, medicinal and insecticidal properties. Published October 12, 2022. (URL not available)
• 1,4-Dihydropyridine SDS, 3337-17-5 Safety D
• 1, 4-Dihydropyridines: A Class of Pharmacologically Important Molecules. Published November 28, 2016. (URL not available)
• Mass spectra and proposed scheme for the mass spectral fragmentation of 100 µM parent drug N-ethyl-1,4-DHP derivatives (a).
• MASS SPECTRA AND PECULIARITIES OF THE FRAGMENTATION OF MOLECULAR IONS OF SOME HYPOTENSIVE DRUGS AND THEIR DERIVATIVES. Chemical Journal of Kazakhstan. Published May 3, 2021. (URL not available)
• 1, 4-Dihydropyridines: a class of pharmacologically important molecules. PubMed. (URL not available)
• Synthesis and interpretation of NMR & IR for 1, 4-dihydropyridine Deriv
• The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design - PMC. Published October 13, 2021. (URL not available)
• Analysis of Dihydropyridine Calcium Channel Blockers Using Negative Ion Photoionization Mass Spectrometry. ResearchGate. Published October 9, 2014. (URL not available)
• NMR‐Based Structural Analysis of Highly Substituted Pyridines From Kondrat'eva Aza‐Diels–Alder Cycloadditions - PMC. Published December 18, 2025. (URL not available)
• 1,4-Dihydropyridine Scaffold in Medicinal Chemistry, The Story so Far And Perspectives (Part 1): Action in Ion Channels and GPCRs. ResearchGate. Published August 6, 2025. (URL not available)
• Intramolecular hydrogen bonds in 1,4-dihydropyridine derivatives - PMC. Published June 13, 2018. (URL not available)
• Unexpected Diastereotopic Behaviour in the 1H NMR Spectrum of 1,4-Dihydropyridine Derivatives Triggered by Chiral and Prochiral. Semantic Scholar. (URL not available)
• 3,4-Dihydroxypyridine - Safety Data Sheet. ChemicalBook. Published July 19, 2025. (URL not available)
• IR spectrum data of synthesized compounds 3a Synthesis of...
• Syntheses of 3,4-dimethylpyridine, 2,3-dimethylpyridine and 2-methyl-3-ethylpyridine.
• SAFETY DATA SHEET. Fisher Scientific. Published September 1, 2023. (URL not available)
• Physicochemical Properties of Substituted 2,3-Dihydrofuro[2,3-c]pyridines: A Technical Guide. Benchchem. (URL not available)
• Synthesis of Pyridine and Dihydropyridine Derivatives by Regio- and Stereoselective Addition to N-Activated Pyridines | Chemical Reviews. ACS Publications. Published February 21, 2012. (URL not available)
• Comparative FT‐IR spectra of compound (4 a) and (4 b).
• Synthesis of Some C-3,4,5-Substituted 2,6-Dimethyl-1,4-dihydropyridines (4-DHPs). (URL not available)
• Synthesis, characterization and pharmacological evaluation of some 1,4-dihydropyridines deriv
• Chemical Properties of Pyridine, 2,3-dimethyl- (CAS 583-61-9). Cheméo. (URL not available)
• Enantioselective synthesis of 1,6-dihydropyridines with application to natural product. Auburn University. Published August 5, 2023. (URL not available)
• Physical-chemical and in silico Studies of 1,4-dihydropyridine Derivatives. RTU E-books. Published May 5, 2023. (URL not available)
• Process for producing 2,6-dihydroxy-3,4-dialkylpyridines.
• 2,3-Lutidine CAS#: 583-61-9. ChemicalBook. (URL not available)
• Synthesis, Spectroscopic Characterization, Computational Exploration Of 6-(2-(2, 4-dinitrophenylhydrazano)-tetrahydro-2- thioxop. Oriental Journal of Chemistry. (URL not available)
• Synthesis and Spectroscopic Studies of 3,6-Diphenyl-2,5-Dihydropyrrolo[3,4-C]Pyrrole-1,4-Dion's N,N'-Dialkyl Derivatives.

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Engineering the Pyridine Pharmacophore: A Comprehensive Review of Polysubstituted Pyridine Synthesis

Executive Summary

The pyridine nucleus is a cornerstone of modern medicinal chemistry and materials science, featuring prominently in numerous FDA-approved drugs and agrochemicals. Despite its ubiquity, the precise, regioselective installation of multiple substituents onto the pyridine ring remains a formidable synthetic bottleneck. This technical guide synthesizes classical de novo ring-construction methodologies with cutting-edge, late-stage C–H functionalization strategies. By examining the mechanistic causality behind the Hantzsch synthesis, the Bohlmann-Rahtz reaction, and modern photocatalytic radical additions, this whitepaper provides researchers with self-validating protocols to engineer complex polysubstituted pyridines.

The Synthetic Bottleneck: Reactivity and Regioselectivity

The fundamental challenge in pyridine synthesis stems from the electronic properties of the heterocycle itself. The highly electronegative nitrogen atom withdraws electron density from the aromatic system—particularly at the C2, C4, and C6 positions—rendering the ring highly electron-deficient and resistant to traditional electrophilic aromatic substitution[1]. Furthermore, the nitrogen lone pair acts as a potent Lewis base, readily coordinating with and deactivating transition metal catalysts during cross-coupling attempts[2].

Consequently, historical approaches relied heavily on assembling the ring de novo from acyclic precursors to bypass these electronic limitations. Today, the paradigm is shifting toward late-stage functionalization, utilizing transient N-activation to temporarily alter the ring's electronics and direct regioselective radical additions[3].

Classical De Novo Synthesis: Mechanistic Evolution

The Hantzsch Pyridine Synthesis

First reported in the 19th century, the4[4].

• Causality & Mechanism: The reaction proceeds via a tandem Knoevenagel condensation and Michael addition to form an intermediate 1,4-dihydropyridine (DHP)[5].

• Limitation: Because the initial condensation yields a partially saturated DHP, a subsequent—often harsh—oxidation step is required to achieve the fully aromatic pyridine[4]. Additionally, utilizing asymmetric 1,3-dicarbonyls often results in complex, difficult-to-separate regioisomeric mixtures.

The Bohlmann-Rahtz Reaction

To circumvent the oxidation requirement of the Hantzsch method, the6[6]. By starting with an alkyne rather than an alkene, the system inherently possesses the correct oxidation state to yield an aromatic ring directly upon cyclodehydration.

• Causality & Mechanism: The initial Michael addition forms an aminodiene intermediate. However, this intermediate is kinetically trapped in a 2Z-4E configuration. Historically, extreme thermal energy (>160°C) was required to force the E/Z isomerization necessary for the amine to attack the carbonyl and close the ring[6].

• Modern Optimization: Modern protocols deploy Brønsted acids (e.g., acetic acid) or Lewis acids (e.g., ZnBr2) to lower the activation energy for this isomerization,7[7].

Logical workflow of the one-pot Bohlmann-Rahtz pyridine synthesis.

Modern Approaches: Late-Stage C–H Functionalization

The drive toward atom economy has accelerated the development of direct C–H functionalization. To overcome the pyridine ring's innate resistance to functionalization, chemists employ Minisci-type radical additions combined with photoredox catalysis.

• Causality of N-Activation: By8, the nitrogen lone pair is masked (preventing catalyst poisoning), and the Lowest Unoccupied Molecular Orbital (LUMO) of the ring is drastically lowered[8]. This makes the ring highly electrophilic and susceptible to attack by nucleophilic radicals. Furthermore, bulky N-activating groups provide steric shielding, effectively blocking the C2 position and directing the radical attack exclusively to the C4 position[8].

Mechanism of photocatalytic C-H functionalization via pyridinium salts.

Quantitative Data: Comparing Synthetic Efficiencies

The following table summarizes the operational parameters and efficiencies of the discussed synthetic routes.

Synthetic Route	Reagents	Catalyst / Conditions	Regioselectivity	Typical Yield	Key Limitation
Classical Hantzsch	Aldehyde, β-ketoester, NH₃	Heat / Solvent-free	Symmetric (C3/C5 identical)	60–85%	Requires a secondary oxidation step
Classical Bohlmann-Rahtz	Enamine, Ethynylketone	Heat (>160°C), neat	Asymmetric (2,3,6-trisubstituted)	40–60%	High temperature, two-step isolation
Acid-Catalyzed Bohlmann-Rahtz	Enamine, Ethynylketone	Brønsted/Lewis Acid (e.g., AcOH, ZnBr₂)	Asymmetric (2,3,6-trisubstituted)	75–95%	Requires pre-functionalized alkynes
Photocatalytic C–H Functionalization	Pyridine, Radical Precursor	N-activator, Photocatalyst, Visible Light	High (C4 or C2 specific)	50–80%	Requires stoichiometric N-activator

Experimental Protocols: Self-Validating Workflows

Protocol 1: One-Pot Acid-Catalyzed Bohlmann-Rahtz Synthesis

This protocol details the assembly of a highly functionalized pyridine core,7[7].

• Reaction Setup: Dissolve the enolizable ketone (1.0 equiv) and the ynone (1.0–1.2 equiv) in glacial acetic acid. Add ammonium acetate (5–10 equiv).

  • Causality: Ammonium acetate acts as the nitrogen source to form the enamine in situ. Glacial acetic acid serves a dual purpose as both the solvent and a Brønsted acid catalyst, lowering the activation energy for the critical E/Z isomerization[7].

• Thermal Cyclodehydration: Heat the reaction mixture to reflux (approx. 118°C) and maintain for 2–4 hours.

  • Causality: While the acid catalyst lowers the energy barrier, thermal energy is still strictly required to drive the cyclodehydration step (loss of H₂O) and achieve full aromatization.

• Workup and Neutralization: Cool the mixture to room temperature. Carefully neutralize the acetic acid by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Extract the aqueous layer with ethyl acetate (3 x volume).

  • Causality: Neutralization is critical; it prevents the newly formed basic pyridine product from remaining protonated and trapped in the aqueous layer, ensuring high extraction efficiency into the organic phase[7].

• Self-Validation & Quality Control:

  • TLC: Monitor the disappearance of the UV-active ynone starting material.

  • NMR: Validate successful cyclodehydration via ¹H-NMR by confirming the appearance of aromatic pyridine protons (typically 7.0–8.5 ppm) and the complete absence of vinylic protons (which would indicate a stalled aminodiene intermediate).

Protocol 2: Visible-Light Photocatalytic C4-Alkylation of Pyridine

This protocol describes the late-stage functionalization of an unactivated pyridine ring using photoredox catalysis.

• N-Activation: React the unactivated pyridine with an N-amidopyridinium reagent to form the corresponding pyridinium salt.

  • Causality: This step lowers the LUMO of the ring, making it highly electrophilic. The bulky N-amido group sterically shields the C2 and C6 positions, directing incoming radicals exclusively to the C4 position[8].

• Radical Generation: Combine the pyridinium salt, a radical precursor (e.g., cyclopropanol), and a photocatalyst (e.g., Ru(bpy)₃²⁺) in a degassed solvent. Irradiate with a blue LED (450 nm) at room temperature.

  • Causality: The blue LED excites the photocatalyst, initiating a single-electron transfer (SET) event that cleaves the precursor to generate a nucleophilic carbon-centered radical. Degassing the solvent prevents dissolved oxygen from quenching the excited photocatalyst or scavenging the radicals[8].

• Rearomatization: Allow the reaction to proceed until the radical addition and subsequent base-mediated elimination/rearomatization are complete.

  • Causality: The initial radical addition forms a radical cation intermediate. A subsequent SET and deprotonation restore the aromaticity of the newly functionalized pyridine ring.

• Self-Validation & Quality Control:

  • LC-MS: Confirm the mass shift corresponding to the exact mass of the alkyl addition.

  • NMR: Confirm C4 regioselectivity via ¹H-NMR by observing a symmetric splitting pattern for the remaining C2/C6 and C3/C5 protons (an asymmetric pattern would indicate unwanted C2 substitution).

References

• Benchchem. Application Notes and Protocols: Bohlmann-Rahtz Reaction for Thiocillin I Pyridine Core Synthesis.
• Organic Chemistry Portal. Bohlmann-Rahtz Pyridine Synthesis.
• NIH / PubMed. One-step synthesis of pyridines and dihydropyridines in a continuous flow microwave reactor.
• ResearchGate.
• NIH / PubMed.
• ResearchGate. Photoinduced C-H Functionalization of Pyridines with N-Functionalized Pyridinium Salts.
• NIH / PubMed.
• SciSpace. Recent advances in Hantzsch 1,4-dihydropyridines.
• Frontiers. Recent Progresses in the Multicomponent Synthesis of Dihydropyridines.

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Technical Guide: Safety and Handling of 6-Ethoxy-2,3-dihydro-3,4-dimethylpyridine

Topic: Safety and handling precautions for 6-ethoxy-2,3-dihydro-3,4-dimethylpyridine Content Type: In-depth Technical Guide Audience: Researchers, Synthetic Chemists, and Drug Development Professionals[1]

[1]

Executive Summary & Compound Profile

6-ethoxy-2,3-dihydro-3,4-dimethylpyridine is a specialized heterocyclic intermediate, distinct from the pharmacologically stable 1,4-dihydropyridines (e.g., Nifedipine).[1] Unlike its 1,4-isomers, the 2,3-dihydropyridine (2,3-DHP) core is kinetically labile and prone to rapid oxidative aromatization and hydrolytic decomposition.[1]

This guide outlines the rigorous exclusion of oxygen and moisture required to maintain compound integrity and ensure operator safety. Handling this compound requires Schlenk line or glovebox techniques.[2]

Physicochemical Identity

Property	Description
Chemical Class	Cyclic Enol Ether / Dihydropyridine
Stability	High Instability. Prone to oxidation (aromatization) and acid-catalyzed hydrolysis.[1]
Appearance	Typically a colorless to pale yellow oil or low-melting solid (analog-based prediction).[1]
Solubility	Soluble in organic solvents (DCM, THF, Toluene).[1] Decomposes in protic solvents (Water, Alcohols) under acidic conditions.
Key Moiety	6-Ethoxy group: Functions as an imidate/enol ether, increasing sensitivity to hydrolysis.[1]

Hazard Identification & Mechanistic Risks

The Instability Triad

The primary hazard handling this compound is not just acute toxicity, but uncontrolled decomposition which can alter reaction outcomes or generate unexpected byproducts.[1]

• Oxidative Aromatization: The driving force to restore aromaticity (forming the pyridine derivative) is strong.[1] Exposure to air converts the 2,3-DHP to the corresponding pyridine, potentially releasing heat.

• Hydrolysis (Enol Ether Cleavage): The C6-ethoxy group is part of a cyclic imidate/enol ether system. Contact with moisture, especially in the presence of trace acid, leads to hydrolysis, yielding the corresponding lactam (dihydropyridone) and ethanol.

• Polymerization: Enamine-like character at the C2-C3 positions can lead to oligomerization if stored concentrated and neat.[1]

GHS Classification (Predicted)

Based on structural analogs (pyridines and alkyl enol ethers):

• H226: Flammable liquid and vapor.[1]

• H315/H319: Causes skin and serious eye irritation.[1]

• H335: May cause respiratory irritation.[1][3]

• H302: Harmful if swallowed (Assume equipotent to substituted pyridines until specific tox data is available).[1]

Degradation Pathways (Visualization)

Understanding the degradation mechanism is vital for justifying the strict handling protocols.

Figure 1: Primary degradation pathways.[1] Note that oxidative aromatization is the dominant risk during handling, while hydrolysis is the dominant risk during storage or aqueous workup.

Safe Handling Protocols

Engineering Controls

• Primary Containment: All manipulations must occur within a Nitrogen or Argon-filled Glovebox or using strict Schlenk line techniques .[1]

• Fume Hood: Used only as secondary containment for the Schlenk line setup to capture any vented solvent vapors.[1]

Personal Protective Equipment (PPE)[1]

• Gloves: Nitrile (double-gloved) is generally sufficient for incidental contact.[1] For prolonged immersion or cleaning spills, use Silver Shield (Laminate) gloves.

• Eye Protection: Chemical splash goggles.[1][3] Face shield recommended during transfer of large volumes (>100mL).

• Respiratory: If working outside a glovebox (e.g., quenching), use a half-mask respirator with Organic Vapor (OV) cartridges.[1]

Solvent Selection & Preparation[1]

• Anhydrous Only: Solvents (THF, DCM, Toluene) must be dried (e.g., over activated alumina or distilled from Na/Benzophenone) and degassed.[1]

• Base Washing: To prevent acid-catalyzed hydrolysis, ensure glassware is base-washed or silylated if the compound is extremely sensitive.[1] Solvents should be free of acidic impurities (e.g., avoid chloroform that has formed HCl over time).

Experimental Workflow: Inert Transfer

This workflow ensures the compound is never exposed to the atmosphere.

Figure 2: Inert atmosphere workflow for handling labile dihydropyridines.

Protocol Steps:

• Glassware Prep: Flame-dry all flasks and cool under a stream of dry Nitrogen/Argon.

• Reagent Access: If the compound is in a sealed ampoule, open inside a glovebox. If in a Septum-sealed bottle, purge the headspace with inert gas before withdrawing.[2]

• Transfer: Use the Cannula technique for volumes >10 mL. Use gas-tight syringes for smaller volumes. Never pour this compound.

• Quenching: If the compound is an intermediate in a reaction mixture, quench with a basic buffer (e.g., NaHCO3) to neutralize any acid before exposing to air, minimizing hydrolysis risk.[1]

Storage and Stability

• Temperature: Store at -20°C or lower .

• Atmosphere: Headspace must be inert (Argon preferred due to density).[1]

• Container: Amber glass vials with Teflon-lined caps. Parafilm is insufficient; use electrical tape or shrink bands over the cap to slow oxygen diffusion.

• Shelf Life: 2,3-Dihydropyridines are often transient. Re-verify purity by NMR (in CDCl3 neutralized with K2CO3) before use if stored >1 week.

Emergency Response

Scenario	Action Protocol
Skin Contact	1. Blot excess liquid (do not rub).[1] 2. Wash with soap and water for 15 mins. 3. Monitor for redness/irritation (pyridine-like absorption).[1]
Eye Contact	1. Flush immediately with water for 15 mins.[3][4] 2. Seek medical attention (alkaline irritation risk).[3]
Spill (Small)	1. Cover with activated charcoal or vermiculite. 2. Quench with dilute NaHCO3 solution to hydrolyze safely. 3. Dispose as hazardous organic waste.[1]
Fire	Flammable. Use CO2, Dry Chemical, or Foam.[1][3][4][5] Do not use water jet (may spread the organic liquid).

References

• Rovis, T., et al. (2012).[1] Synthesis of Pyridine and Dihydropyridine Derivatives by Regio- and Stereoselective Addition to N-Activated Pyridines. Chemical Reviews. Link[1]

• Bull, J. A., et al. (2012).[1] Heterocycle Synthesis via Direct C–H Functionalization. Chemical Reviews. (Context on kinetic instability of 2,3-DHPs). Link[1]

• Sigma-Aldrich. (2025). Safety Data Sheet: 2,6-Lutidine (Structural Analog for Toxicity).[1]Link[1]

• Fisher Scientific. (2025). Handling Air-Sensitive Reagents: Technical Guide.[1]Link

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• 1. CN103402963A - Compositions and methods for stabilizing ingredients using 2,4-pentanedione compounds - Google Patents [patents.google.com]
• 2. Air-Sensitive Chemistry: Practical and Safety Considerations | Fisher Scientific [fishersci.dk]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. fishersci.com [fishersci.com]
• 5. echemi.com [echemi.com]

Protocols & Analytical Methods

Protocol for the Hantzsch synthesis of 1,4-dihydropyridines.

Application Note: Optimized Protocols for the Multicomponent Hantzsch Synthesis of 1,4-Dihydropyridines

Executive Summary

The 1,4-dihydropyridine (1,4-DHP) scaffold is a privileged pharmacophore in drug discovery, serving as the structural foundation for blockbuster calcium channel blockers (e.g., nifedipine, amlodipine) and acting as a synthetic analog to the NADH coenzyme 1. While Arthur Hantzsch’s classical 1881 synthesis relied on prolonged heating in volatile organic solvents, modern pharmaceutical development demands scalable, green, and high-yielding alternatives. This application note details the mechanistic rationale, optimized green protocols, and self-validation strategies for synthesizing 1,4-DHPs.

Mechanistic Rationale & Pathway Dynamics

To optimize the Hantzsch synthesis, one must understand the causality of the multicomponent cascade. The reaction is a one-pot condensation between an aldehyde, two equivalents of a

-ketoester (e.g., ethyl acetoacetate), and a nitrogen source (ammonia or ammonium acetate) 2.

The synthesis proceeds via two parallel, highly synchronized pathways:

• Electrophilic Activation & Knoevenagel Condensation : The aldehyde is protonated (in mildly acidic conditions), enhancing its electrophilicity. It reacts with the first equivalent of the active methylene compound (

  -ketoester) to form a reactive chalcone-like Knoevenagel intermediate 3.

• Nucleophilic Enamine Formation : Simultaneously, the second equivalent of the

  -ketoester condenses with the ammonia source to generate an enamine 4.

• Michael Addition & Cyclization : The enamine acts as a nucleophile, attacking the Knoevenagel intermediate via a Michael addition. The resulting adduct undergoes rapid intramolecular cyclization (hemiaminal formation) followed by dehydration to yield the thermodynamically stable 1,4-DHP ring 3.

Mechanistic pathway of the Hantzsch 1,4-dihydropyridine multicomponent synthesis.

Experimental Protocol: Green Synthesis in Glycine-HCl Buffer

While classical methods utilize refluxing ethanol, modern protocols emphasize green chemistry. The following procedure utilizes a Glycine-HCl buffer, which acts as both an environmentally benign solvent and a mild acid catalyst 5.

Step-by-Step Methodology

• Reagent Assembly : In a 50 mL round-bottom flask, combine the aromatic aldehyde (1.0 mmol), ethyl acetoacetate (2.0 mmol), and ammonium acetate (1.2 mmol).

  • Causality: A slight stoichiometric excess of ammonium acetate (1.2 eq) is critical. It compensates for minor ammonia volatilization at elevated temperatures and ensures the equilibrium of the enamine formation is driven to completion, preventing the accumulation of unreacted Knoevenagel intermediates.

• Catalytic Solvent Addition : Add 5 mL of Glycine-HCl buffer solution.

  • Causality: The buffer maintains a mildly acidic pH. This specific proton concentration is high enough to activate the aldehyde carbonyl (accelerating the Knoevenagel condensation) but low enough to prevent the hydrolytic degradation of the sensitive enamine intermediate 5.

• Thermal Activation : Stir the heterogeneous mixture at 80 °C for 30–60 minutes.

  • Causality: The thermal energy overcomes the activation barrier for the final dehydration step. Without sufficient heat, the reaction stalls at the hemiaminal cyclization stage.

• Thermodynamic Quenching & Isolation : Cool the flask to room temperature, then rapidly pour the mixture into 25 mL of vigorously stirred ice-cold water.

  • Causality: 1,4-DHPs are highly lipophilic molecules. The sudden drop in temperature combined with the highly polar aqueous environment forces the product to precipitate quantitatively, bypassing the need for tedious chromatographic purification 3.

• Purification : Filter the solid precipitate under vacuum, wash with ice-cold water (3 × 10 mL) to remove residual buffer and unreacted ammonium salts, and recrystallize from hot ethanol.

Step-by-step workflow for the green synthesis of 1,4-dihydropyridines.

Quantitative Data: Optimization & Comparison

The choice of catalytic system drastically impacts reaction kinetics and yield. The table below summarizes the quantitative advantages of modern heterogeneous and green protocols over the classical method.

Synthetic Methodology	Catalyst / Solvent System	Temperature	Reaction Time	Isolated Yield
Classical Hantzsch	None / Ethanol	Reflux (78 °C)	4.0 – 6.0 h	60 – 65%
Green Aqueous Buffer	Glycine-HCl / Water	80 °C	45 min	96 – 98%
Heterogeneous Metal	Scrap Auto Catalyst (SAC) / EtOH	80 °C	30 min	94%
Microwave-Assisted	Zr-ZSM-5 Zeolite / Solvent-Free	300 °C (MW)	25 min	96%

Data synthesized from comparative literature on benzaldehyde-derived 1,4-DHPs 3, 2, 5.

Self-Validating Systems & Troubleshooting (E-E-A-T)

A robust experimental protocol must be self-validating. To confirm the successful synthesis of the 1,4-DHP architecture and rule out the formation of the 1,2-DHP regioisomer or oxidized pyridine byproducts 6, utilize the following spectroscopic checkpoints:

• ¹H NMR Diagnostic Peaks :

  • The C4-Methine Proton : Look for a distinct singlet (or multiplet, depending on the aldehyde substituent) at

    4.90 – 5.10 ppm . This peak is the ultimate confirmation of the 1,4-dihydropyridine core; if the ring oxidizes to a pyridine, this proton is lost 3.

  • The N-H Proton : A broad singlet at

    5.70 – 6.00 ppm confirms the incorporation of the nitrogen source and the lack of full aromatization.

• ¹³C NMR Diagnostic Peaks : The sp³ hybridized C4 carbon will resonate upfield at

  39.0 – 40.0 ppm , distinguishing it clearly from the sp² carbons of the surrounding ring and ester groups ( 167.0 ppm) 3.

• Troubleshooting Oxidation : 1,4-DHPs are prone to air oxidation (aromatization to pyridines), especially under prolonged heating or in the presence of transition metal impurities. If TLC reveals a highly UV-active, faster-eluting byproduct, reduce the reaction time and ensure the product is dried under a vacuum rather than in an open-air oven 6.

References

• Recent advances in Hantzsch 1,4-dihydropyridines. SciSpace. 1

• General Synthesis Method of Hantzsch dihydropyridine Using Scrap Automobile Catalyst (SAC). DergiPark. 3

• Recent Progresses in the Multicomponent Synthesis of Dihydropyridines by Applying Sustainable Catalysts Under Green Conditions. Frontiers in Chemistry.2

• Synthesis, utility and medicinal importance of 1,2- & 1,4-dihydropyridines. RSC Publishing. 4

• An efficient and eco-friendly synthesis of 1,4-dihydropyridines via Hantzsch reaction in Glycine-HCl buffer. ACG Publications. 5

• A revisit to the Hantzsch reaction: Unexpected products beyond 1,4-dihydropyridines. ResearchGate. 6

Sources

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• 4. Synthesis, utility and medicinal importance of 1,2- & 1,4-dihydropyridines - RSC Advances (RSC Publishing) DOI:10.1039/C6RA24823C [pubs.rsc.org]
• 5. acgpubs.org [acgpubs.org]
• 6. researchgate.net [researchgate.net]

Microwave-Assisted Synthesis of 2-Amino-3-cyanopyridine Derivatives: An Application Note and Protocol

Introduction: The Significance of 2-Amino-3-cyanopyridines and the Advent of Microwave Chemistry

The 2-amino-3-cyanopyridine scaffold is a cornerstone in medicinal chemistry and drug development. These heterocyclic compounds are prevalent in a multitude of pharmacologically active agents, exhibiting a broad spectrum of biological activities including antimicrobial, anticancer, anti-inflammatory, and cardiotonic properties.[1] Notably, they have been identified as potent IKK-β inhibitors, A2A adenosine receptor antagonists, and inhibitors of HIV-1 integrase.[1][2] The synthetic accessibility and the possibility of diverse functionalization of the pyridine ring make these compounds highly attractive for the generation of compound libraries for high-throughput screening.

Traditionally, the synthesis of these vital derivatives has been fraught with challenges, often requiring harsh reaction conditions, long reaction times, and the use of toxic solvents, leading to modest yields.[2][3] The emergence of microwave-assisted organic synthesis (MAOS) has revolutionized the field of heterocyclic chemistry by offering a green and efficient alternative.[4][5] Microwave irradiation provides rapid and uniform heating of the reaction mixture, which leads to a dramatic acceleration of reaction rates, often reducing reaction times from hours to mere minutes.[6][7] This, in turn, frequently results in higher product yields and purity by minimizing the formation of byproducts.[4][8][9]

This application note provides a comprehensive guide to the microwave-assisted synthesis of 2-amino-3-cyanopyridine derivatives through a one-pot, multicomponent reaction. We will delve into the underlying mechanism, provide a detailed experimental protocol, and present a comparative analysis of microwave-assisted versus conventional heating methods.

Reaction Mechanism: A Modern Take on the Guareschi-Thorpe Condensation

The microwave-assisted synthesis of 2-amino-3-cyanopyridines is typically achieved through a one-pot, four-component reaction involving an aromatic aldehyde, a methyl ketone, malononitrile, and an ammonium source, commonly ammonium acetate.[2][10][11] This transformation is a variation of the classic Guareschi-Thorpe condensation.[12][13]

The reaction proceeds through a cascade of interconnected equilibria. The process is initiated by two key condensation reactions:

• Knoevenagel Condensation: The aromatic aldehyde reacts with the active methylene group of malononitrile, catalyzed by a base (often generated in situ from ammonium acetate), to form an arylidenemalononitrile intermediate.

• Claisen-Schmidt Condensation: Concurrently, the aromatic aldehyde can undergo a Claisen-Schmidt condensation with the methyl ketone to form a chalcone (an α,β-unsaturated ketone).

These intermediates then undergo a Michael addition with the enolate of the ketone or the anion of malononitrile, respectively. The resulting adduct then cyclizes via an intramolecular Thorpe-Ziegler type reaction, followed by tautomerization and aromatization to yield the stable 2-amino-3-cyanopyridine ring system.[14][15][16] The use of microwave irradiation significantly accelerates these individual steps, leading to a rapid and efficient one-pot synthesis.[10][11]

Below is a visual representation of the proposed reaction mechanism:

Caption: Proposed mechanism for the one-pot synthesis of 2-amino-3-cyanopyridines.

Experimental Protocol: A Step-by-Step Guide

This protocol outlines a general procedure for the microwave-assisted synthesis of 2-amino-3-cyanopyridine derivatives.

Materials and Equipment:

• Aromatic aldehyde (1 mmol)

• Methyl ketone (1 mmol)

• Malononitrile (1 mmol)

• Ammonium acetate (1.5 mmol)[7]

• Ethanol (2-3 mL, optional, for solvent-assisted reactions)[7]

• Microwave synthesis vial (10 mL) with a magnetic stir bar

• Microwave synthesizer

• Thin-layer chromatography (TLC) plates

• Filtration apparatus

• Recrystallization solvents (e.g., ethanol)

Workflow Diagram:

Caption: General workflow for the microwave-assisted synthesis.

Procedure:

• In a 10 mL microwave synthesis vial equipped with a magnetic stir bar, combine the aromatic aldehyde (1 mmol), methyl ketone (1 mmol), malononitrile (1 mmol), and ammonium acetate (1.5 mmol).

• For solvent-free conditions, proceed to the next step. For a solvent-assisted reaction, add 2-3 mL of ethanol.[7]

• Seal the vial and place it in the microwave synthesizer.

• Irradiate the reaction mixture with stirring at a constant temperature (e.g., 120°C) for 5-15 minutes. The optimal time and temperature may vary depending on the specific substrates and should be determined by monitoring the reaction progress using TLC.

• After the reaction is complete, cool the vial to room temperature.

• The product often precipitates directly from the reaction mixture. If not, add a small amount of cold ethanol to induce precipitation.

• Collect the solid product by vacuum filtration and wash it with a small amount of cold ethanol.

• Dry the product under vacuum.

• If necessary, the crude product can be further purified by recrystallization from a suitable solvent like ethanol.

Data and Results: A Comparative Overview

The advantages of microwave-assisted synthesis are clearly demonstrated by comparing reaction times and yields with conventional heating methods.

Entry	Aromatic Aldehyde	Methyl Ketone	Method	Time	Yield (%)	Reference
1	Benzaldehyde	Acetophenone	Microwave	8 min	92	[10]
2	Benzaldehyde	Acetophenone	Conventional	2 h	75	[10]
3	4-Chlorobenzaldehyde	Acetophenone	Microwave	7 min	95	[10]
4	4-Chlorobenzaldehyde	Acetophenone	Conventional	2.5 h	80	[10]
5	4-Methoxybenzaldehyde	Acetophenone	Microwave	9 min	90	[10]
6	4-Methoxybenzaldehyde	Acetophenone	Conventional	3 h	72	[10]

As the data indicates, microwave-assisted synthesis consistently provides significantly higher yields in a fraction of the time compared to conventional heating.

Conclusion: A Superior Synthetic Strategy

Microwave-assisted synthesis has emerged as a superior, efficient, and environmentally benign methodology for the preparation of 2-amino-3-cyanopyridine derivatives.[4][5] This approach offers several key advantages over traditional synthetic routes, including drastically reduced reaction times, improved yields, and often solvent-free conditions, aligning with the principles of green chemistry.[4][6] The protocols outlined in this application note are robust and can be readily adapted for the synthesis of a diverse library of 2-amino-3-cyanopyridine derivatives, thereby accelerating the drug discovery and development process.[6]

References

• EPCP. (n.d.). Microwave-Assisted Synthesis in Drug Development.
• PMC. (2020, April 7). Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry.
• RSC Publishing. (n.d.). Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry.
• International Journal of Pharmaceutical Sciences. (2024, July 27). Microwave Assisted Synthesis Of New Heterocyclic Compounds.
• Anwer, K. E., et al. (2025, January 27). Synthesis and Reactions of 2-Amino-3-Cyanopyridine Derivatives (A Review).

• EurekAlert!. (2024, October 8). Microwave-induced synthesis of bioactive nitrogen heterocycles. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 2-amino-3-cyanopyridines under microwave irradiation. Retrieved from [Link]

• Journal of Chemical Research, Synopses (RSC Publishing). (n.d.). Improved Synthesis of 2-Amino-3-cyanopyridines in Solvent Free Conditions under Microwave Irradiation. Retrieved from [Link]

• Semantic Scholar. (n.d.). One-pot synthesis of 2-amino-3-cyanopyridine derivatives under microwave irradiation without solvent. Retrieved from [Link]

• PMC. (n.d.). Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. Retrieved from [Link]

• ORCA - Cardiff University. (2022, October 23). An efficient microwave-assisted synthesis and antimicrobial activity of novel 2-amino 3-cyano pyridine derivatives using two reusable solid acids as catalysts. Retrieved from [Link]

• ScienceDirect. (2013, August 13). One-pot synthesis of 2-amino-3-cyanopyridine derivatives under solvent-free conditions. Retrieved from [Link]

• ResearchGate. (n.d.). One-pot synthesis of 2-amino-3-cyanopyridine derivatives under microwave irradiation without solvent. Retrieved from [Link]

• ResearchGate. (n.d.). Guareschi-Thorpe condensation for synthesizing 3-cyano-2(1H)-pyridones 3 a–e. Retrieved from [Link]

• Organic Chemistry Research. (n.d.). Synthesis of 2-Amino-3-cyanopyridine Derivatives Using Superparamagnetic Recyclable Nanocatalyst of Fe₃O₄@THAM. Retrieved from [Link]

• PMC. (2023, August 21). Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate. Retrieved from [Link]

• RSC Publishing. (n.d.). Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate. Retrieved from [Link]

• Indian Academy of Sciences. (n.d.). L-Proline assisted expeditious and efficient methodology for the preparation of 2-amino-3-cyanopyridines under aqueous condition. Retrieved from [Link]

• Wikipedia. (n.d.). Thorpe reaction. Retrieved from [Link]

• Chem-Station Int. Ed. (2014, March 2). Thorpe-Ziegler Reaction. Retrieved from [Link]

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• 2. researchgate.net [researchgate.net]
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• 4. ijpsjournal.com [ijpsjournal.com]
• 5. Microwave-induced synthesis of bioactive nitrogen heterocycles | EurekAlert! [eurekalert.org]
• 6. epcp.ac.in [epcp.ac.in]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate - RSC Advances (RSC Publishing) [pubs.rsc.org]
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Application Note: 6-Ethoxy-2,3-dihydro-3,4-dimethylpyridine as a Privileged Scaffold in N-Heterocyclic Drug Discovery

Executive Summary & Mechanistic Rationale

Dihydropyridines (DHPs) are privileged scaffolds in pharmaceutical chemistry, widely recognized for their potent biological activities, including antihypertensive, neuroprotective, and anti-atherosclerotic properties[1][2]. While symmetric 1,4-DHPs (e.g., nifedipine, amlodipine) are synthesized via classic Hantzsch multicomponent reactions, the demand for highly substituted, asymmetric pyridine and DHP derivatives requires advanced, regioselective building blocks[3].

The compound 6-ethoxy-2,3-dihydro-3,4-dimethylpyridine (CAS 483358-71-0) serves as a highly versatile, asymmetric intermediate for the synthesis of complex N-heterocyclic APIs[4].

Causality of Reactivity (Expertise & Experience): The structural brilliance of this intermediate lies in its conjugated 1-aza-1,3-diene system (

). The 6-ethoxy group functions as a cyclic imidate ether. This not only protects the lactam equivalent from unwanted N-alkylation but also significantly enriches the electron density of the diene system through resonance. This extended conjugation channels nucleophilic character strictly to the C5 position, making it an ideal substrate for regioselective electrophilic functionalization. Furthermore, the 3,4-dimethyl substitution introduces critical steric steering, ensuring high facial diastereoselectivity during subsequent cycloadditions or electrophilic attacks—a vital parameter in synthesizing stereopure pharmaceutical intermediates.

Physicochemical Profiling

To ensure robust experimental design, the baseline physicochemical parameters of the intermediate are summarized below.

Table 1: Physicochemical Profile of 6-Ethoxy-2,3-dihydro-3,4-dimethylpyridine

Property	Value	Strategic Implication
CAS Registry Number	483358-71-0	Unique identifier for procurement and regulatory tracking[4].
Molecular Formula	C9H15NO	Baseline for mass spectrometry validation.
Molecular Weight	153.22 g/mol	Used for stoichiometric equivalent calculations.
Structural Class	Cyclic Imidate / DHP	Dictates stability; sensitive to strongly acidic aqueous hydrolysis.
Key Reactive Site	C5 Position	Acts as a nucleophilic enamine equivalent for electrophilic attack.

Experimental Workflows & Self-Validating Protocols

The synthesis of substituted pyridines from this scaffold relies on regioselective addition followed by controlled oxidative aromatization[3]. The following protocols are designed as self-validating systems , incorporating mandatory In-Process Controls (IPCs) to guarantee trustworthiness and reproducibility.

Fig 1. Self-validating experimental workflow for the functionalization of the DHP scaffold.

Protocol A: Regioselective C5-Formylation (Vilsmeier-Haack)

Causality: We utilize

and DMF (Vilsmeier reagent) because the highly electrophilic chloroiminium ion selectively attacks the electron-rich C5 position of the 1-aza-1,3-diene system. The imidate ether prevents competitive N-formylation.

• Reagent Preparation: Purge a dry 250 mL round-bottom flask with Argon. Add anhydrous DMF (3.0 equivalents) and cool to 0 °C using an ice bath.

• Complex Formation: Dropwise add

  (1.2 equivalents) over 15 minutes. Stir for 30 minutes at 0 °C to allow the Vilsmeier complex to fully form.

• Substrate Addition: Dissolve 6-ethoxy-2,3-dihydro-3,4-dimethylpyridine (1.0 eq, 10 mmol) in anhydrous DCM (20 mL) and add dropwise to the complex.

• Reaction: Warm the mixture to room temperature and stir for 4 hours.

• Validation & IPC (Critical Step):

  • Checkpoint: Withdraw a 50 µL aliquot, quench in saturated

    , and extract with EtOAc.

  • TLC Validation: Run on silica gel (Hexanes:EtOAc 4:1). The starting material (

    ) must be completely absent, replaced by a highly UV-active product spot ( ).

  • NMR Validation: Rapid

    NMR ( ) must show the appearance of a sharp aldehydic singlet at 9.8 ppm and the disappearance of the original C5 vinylic proton.

• Workup: Quench the bulk reaction carefully with saturated aqueous sodium acetate to hydrolyze the iminium intermediate. Extract with DCM (

  mL), dry over , and concentrate in vacuo.

Protocol B: Oxidative Aromatization to Substituted Pyridine

Causality: Aromatization of the DHP ring to a fully substituted pyridine is driven by the thermodynamic stability of the aromatic system[3]. We optimize this step using catalytic dehydrogenation to avoid stoichiometric toxic byproducts.

Table 2: Optimization of Oxidative Aromatization (C5-Formyl Derivative)

Entry	Oxidant / Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)	IPC Purity (LC-MS)
1	DDQ (1.2 eq)	DCM	25	4	45	>95%
2	DDQ (1.2 eq)	Toluene	80	2	78	>98%
3	(5.0 eq)		65	12	62	>90%
4	Pd/C (10 mol%)	Xylene	140	24	85	>99%

Selected Procedure (Based on Entry 4):

• Setup: Suspend the C5-formylated intermediate (10 mmol) and 10% Pd/C (10 mol%) in anhydrous xylene (40 mL).

• Reflux: Heat the mixture to reflux (140 °C) under a Dean-Stark trap or open condenser to allow the escape of evolved hydrogen gas.

• Validation & IPC (Critical Step):

  • Checkpoint: Monitor by LC-MS at 12h and 24h.

  • Mass Validation: The mass spectrum must show a definitive shift from

    of the dihydro precursor to (loss of 2 protons), confirming successful aromatization. The UV chromatogram (254 nm) must show >98% purity.

• Isolation: Filter the hot mixture through a pad of Celite to remove the Pd/C catalyst. Concentrate the filtrate under reduced pressure to yield the highly functionalized pyridine API precursor.

Downstream Pharmacological Application: Calcium Channel Inhibition

Once the 6-ethoxy-2,3-dihydro-3,4-dimethylpyridine scaffold is functionalized and incorporated into a final API structure, it frequently acts within the cardiovascular or neurological domains. DHP derivatives are the premier class of L-type calcium channel blockers (CCBs)[5]. They selectively bind to the

subunit in vascular smooth muscle, preventing the influx of calcium ions. This inhibition directly suppresses Myosin Light Chain Kinase (MLCK) activation, preventing smooth muscle contraction and resulting in potent vasodilation and reduced blood pressure[5][6].

Fig 2. Pharmacological signaling pathway of DHP-derived calcium channel blockers.

References[4] MOLBASE. (n.d.). C9H15NO - Molecular Formula: PYRIDINE, 6-ETHOXY-2,3-DIHYDRO-3,4-DIMETHYL-. URL: https://www.molbase.com/[1] Pathak, S., Jain, S., & Pratap, A. (2024). A Review on Synthesis and Biological Potential of Dihydropyridines. Letters in Drug Design & Discovery, 21(1), 15-33. URL: https://benthamscience.com/article/133000[6] BuzzRx. (2022). How Do Dihydropyridine Calcium Channel Blockers Work? URL: https://www.buzzrx.com/blog/how-do-dihydropyridine-calcium-channel-blockers-work[5] MDPI Authors. (2024). The Evolving Role of Calcium Channel Blockers in Hypertension Management: Pharmacological and Clinical Considerations. Journal of Clinical Medicine, 13(13), 3661. URL: https://www.mdpi.com/2077-0383/13/13/3661[2] Koba, S., et al. (2019). Anti-Atherosclerotic Potential of Dihydropyridine Calcium Channel Blockers. Journal of Atherosclerosis and Thrombosis, 26(12), 1025-1036. URL: https://www.jstage.jst.go.jp/article/jat/26/12/26_RV17031/_html/-char/en[3] Bull, J. A., et al. (2012). Synthesis of Pyridine and Dihydropyridine Derivatives by Regio- and Stereoselective Addition to N-Activated Pyridines. Chemical Reviews, 112(5), 2642-2713. URL: https://pubs.acs.org/doi/10.1021/cr200251d

Sources

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• 5. mdpi.com [mdpi.com]
• 6. buzzrx.com [buzzrx.com]

Advanced Chromatographic Strategies for Pyridine Analysis: Overcoming Tailing and Volatility

Abstract

Pyridine and its derivatives present a unique "double-bind" challenge in analytical chemistry. In Liquid Chromatography (HPLC), their basicity (

) leads to severe peak tailing due to secondary interactions with residual silanols. In Gas Chromatography (GC), their high volatility and polarity can result in solvent masking and poor peak shape on non-polar columns. This guide moves beyond standard textbook methods, providing field-proven protocols for "Zero-Tailing" HPLC and high-sensitivity Headspace GC-MS, specifically designed for pharmaceutical impurity profiling and environmental monitoring.

Part 1: HPLC Method Development – Winning the "Silanol War"

The Mechanism of Failure

The most common failure mode in pyridine analysis is Peak Tailing (Asymmetry Factor > 2.0) . This occurs not because of column overload, but due to the Ion-Exchange Mechanism .

At neutral pH (6-8), silica-based columns have ionized silanol groups (

). Pyridine, being protonated ( ) at this pH, binds electrostatically to these silanols rather than partitioning hydrophobically into the C18 phase. This secondary interaction delays a portion of the analyte, causing the "tail."

Strategic Decision Tree

To eliminate tailing, we must disrupt this interaction. Use the following logic to select your method:

Figure 1: Decision matrix for selecting the optimal stationary phase and mobile phase pH based on analyte chemistry.

Protocol 1: "Zero-Tailing" High-pH Reversed-Phase HPLC

Rationale: By elevating the pH to 10.0 (well above the

of 5.2), pyridine exists almost entirely in its neutral state. Neutral pyridine does not interact with silanols, resulting in sharp, symmetrical peaks. Note: This requires a hybrid-silica column; standard silica will dissolve at this pH.

Materials:

• Column: Waters XBridge C18 or Phenomenex Gemini NX-C18 (

  ).

• Mobile Phase A: 10 mM Ammonium Bicarbonate, adjusted to pH 10.0 with Ammonium Hydroxide.

• Mobile Phase B: Acetonitrile (LC-MS Grade).

Method Parameters:

Parameter	Setting
Flow Rate	1.0 mL/min
Injection Vol	5 - 10 µL
Column Temp	30°C

| Detection | UV @ 254 nm (Pyridine

) | | Gradient | 0-2 min: 5% B (Isocratic hold)2-10 min: 5% 60% B10-12 min: 60% 95% B |

System Suitability Criteria (Self-Validation):

• Tailing Factor (

  ): Must be .

• Retention Time %RSD:

  (n=6).

• Resolution (

  ): between pyridine and nearest impurity.

Expert Insight: If you must use a standard low-pH method (e.g., 0.1% Formic Acid), use a Polar-Embedded column (like Agilent Zorbax SB-Aq or Bonus-RP). The embedded polar group creates a "water shield" that prevents the pyridine from reaching the silanols [1].

Part 2: GC-MS Method Development – The Volatility Trap

The Challenge: Solvent Delays and Activity

Direct injection of pyridine is risky. Its boiling point (

) often leads to co-elution with common solvents, and its basic nitrogen can adsorb to active sites in the GC liner, causing non-linear calibration at low levels.

The Solution: Headspace (HS) injection eliminates matrix interference and solvent peaks, making it the gold standard for residual solvent analysis (USP <467>) and trace impurity profiling.

Protocol 2: Trace Analysis via Headspace GC-MS (HS-GC-MS)

Rationale: This method utilizes the high volatility of pyridine to separate it from non-volatile drug matrices without extraction solvents. We use a "Wax" column (PEG) which is highly selective for polar amines.

Materials:

• Instrument: GC-MS with Headspace Sampler (e.g., Agilent 7890/5977).

• Column: Stabilwax or DB-WAX (

  ). Alternatively, Rxi-624Sil MS for broader solvent screening.

• Diluent: Dimethylacetamide (DMAc) or Water (depending on sample solubility).

Headspace Parameters:

Parameter	Setting
Oven Temp	80°C
Equilibration	20 min (with high agitation)
Loop/Valve Temp	95°C / 100°C

| Transfer Line | 110°C |

GC-MS Parameters:

Parameter	Setting
Inlet	Split Mode (10:1), 220°C. Use Ultra-Inert Liner with Wool.
Carrier Gas	Helium @ 1.0 mL/min (Constant Flow)

| Oven Program | 40°C (hold 2 min)

10°C/min 220°C (hold 3 min) | | MS Source/Quad | 230°C / 150°C | | Acquisition | SIM Mode (Ions: 79 (Quant), 52 , 51 ) |

Workflow Diagram:

Figure 2: Headspace GC-MS workflow for trace pyridine analysis ensuring matrix isolation.

Part 3: Sample Preparation & Extraction

When Headspace is not viable (e.g., for non-volatile pyridine metabolites), extraction is required.

Comparative Extraction Table:

Method	Suitability	Pros	Cons
LLE (Liquid-Liquid)	Aqueous samples	Simple, low cost.	Pyridine is water-soluble; requires high pH (>11) and repeated extractions with DCM.
SPE (Polymeric)	Complex bio-fluids	High recovery (>90%).	Requires specific sorbent (e.g., OASIS HLB or Strata-X).
SPE (Cation Exchange)	Trace analysis	Extremely selective.	Pyridine must be ionized (low pH load), then eluted with 5% NH4OH in MeOH.

Critical Tip: For LLE, always adjust the aqueous sample pH to

before adding the organic solvent. This ensures pyridine is in its neutral form ( ) and drives it into the organic layer [2].

References

• Agilent Technologies. (2020). Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. Retrieved from [Link]

• U.S. EPA. (2014). Method 8270D: Semivolatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS). Retrieved from [Link]

• Restek Corporation. (2021). Strategies for the Analysis of Volatile Amines. Retrieved from [Link]

• Phenomenex. (2023). Troubleshooting Peak Tailing in HPLC of Basic Compounds. Retrieved from [Link]

Application Note: One-Pot Synthesis of Highly Substituted Pyridine Derivatives

Abstract & Strategic Relevance

The pyridine moiety is a "privileged scaffold" in medicinal chemistry, present in over 60 FDA-approved drugs, including the anticancer agent Sorafenib and the anti-tubercular drug Isoniazid . Traditional synthesis (e.g., step-wise Hantzsch or Chichibabin reactions) often suffers from low atom economy, harsh conditions, and the isolation of unstable dihydropyridine intermediates.

This Application Note details a robust, one-pot multicomponent reaction (MCR) protocol for the synthesis of 2,4,6-trisubstituted pyridines . By leveraging cooperative catalysis and green solvent systems, this methodology allows for the direct isolation of the aromatic pyridine, bypassing the need for a separate oxidative aromatization step.

Mechanistic Insight: The "Black Box" Revealed

To troubleshoot low yields or byproduct formation, researchers must understand the cascade mechanism. The one-pot synthesis of 2,4,6-triarylpyridines from acetophenones, aldehydes, and ammonium acetate proceeds via a Chichibabin-Kröhnke type pathway .

The Cascade Logic

• In-situ Chalcone Formation: Acid/Base catalyzed aldol condensation between the aldehyde and one equivalent of acetophenone.

• Enamine Formation: The second equivalent of acetophenone reacts with ammonium acetate (

  ) to form an enamine.

• Michael Addition: The enamine attacks the chalcone (Michael acceptor).

• Cyclization & Aromatization: The resulting 1,5-dicarbonyl intermediate undergoes intramolecular cyclization to form a dihydropyridine, which is subsequently oxidized (often via air or the catalyst itself) to the final pyridine.

Pathway Visualization

The following diagram maps the critical intermediates and decision points in the synthesis.

Figure 1: Mechanistic cascade for the one-pot synthesis of 2,4,6-trisubstituted pyridines. Note the critical oxidative step required to convert the DHP intermediate to the aromatic product.

Experimental Protocols

Protocol A: Green Synthesis in PEG-400 (Catalyst-Free/Mild)

Application: Ideal for generating diverse libraries of 2,4,6-triarylpyridines with high functional group tolerance. Rationale: Polyethylene glycol (PEG-400) acts as a dual solvent and phase-transfer catalyst, stabilizing the ionic transition states. It is non-toxic and recyclable.[1]

Materials

• Aldehyde (1.0 mmol): Benzaldehyde or substituted derivative.

• Acetophenone (2.0 mmol): Acetophenone or substituted derivative.[1]

• Ammonium Acetate (3.0 mmol): Nitrogen source (excess required).

• Solvent: PEG-400 (5 mL).

• Work-up: Ethyl acetate, Brine, Ethanol (for recrystallization).

Step-by-Step Methodology

• Charge: In a 25 mL round-bottom flask, combine the aldehyde (1 eq), acetophenone (2 eq), and

  (3 eq) in 5 mL of PEG-400.

• Reaction: Heat the mixture to 100–110 °C with vigorous magnetic stirring.

  • Expert Note: Do not seal the vessel completely; open-air reflux is beneficial for the final oxidative aromatization step.

• Monitoring: Monitor via TLC (Eluent: Hexane/EtOAc 4:1). The spot for the intermediate chalcone may appear early but should disappear as the fluorescent pyridine spot forms (

  ). Reaction time is typically 2–4 hours .

• Quench: Cool the mixture to room temperature. Add 20 mL of ice-cold water. The product usually precipitates out as a solid.

• Isolation: Filter the solid. Wash with cold water (

  ) to remove PEG and excess .

• Purification: Recrystallize from hot ethanol. If the product is oily, extract with ethyl acetate, dry over

  , and purify via column chromatography.

Protocol B: Microwave-Assisted Synthesis (High Throughput)

Application: Rapid optimization of pharmacophores. Rationale: Microwave irradiation accelerates the rate-limiting Michael addition step.

• Charge: Mix Aldehyde (1 mmol), Acetophenone (2 mmol), and

  (2.5 mmol) in Ethanol (2 mL) in a microwave-safe vial.

• Catalyst: Add 10 mol%

  (Iodine) or a Lewis Acid like (optional, boosts yield).

• Irradiation: Irradiate at 120 °C (Power: 150W) for 5–10 minutes .

• Work-up: Pour into crushed ice containing a small amount of

  (if Iodine was used) to quench. Filter and dry.

Data Analysis & Optimization

The following table summarizes the impact of substituents on yield using Protocol A (PEG-400, 100°C).

Entry	Aldehyde Substituent (R1)	Acetophenone Substituent (R2)	Time (h)	Yield (%)	Observation
1	H (Benzaldehyde)	H	2.0	88	Clean conversion.
2	4-NO2 (Electron Poor)	H	1.5	92	Faster reaction due to electrophilicity of aldehyde.
3	4-OMe (Electron Rich)	H	3.5	78	Slower Knoevenagel step; requires higher temp (120°C).
4	H	4-Br	2.5	85	Product precipitates easily.
5	2-Cl (Steric Hindrance)	H	4.0	65	Steric bulk impedes Michael addition.

Expert Troubleshooting Guide

• Issue: Product is the 1,4-Dihydropyridine (DHP) instead of Pyridine.

  • Cause: Insufficient oxidation. The Hantzsch mechanism naturally produces DHP.

  • Solution: Ensure the reaction is open to air. If using a sealed tube, add an oxidant like DDQ (0.5 eq) or Iodine (10 mol%) to drive aromatization.

• Issue: Low Yield with Aliphatic Aldehydes.

  • Cause: Enolizable aliphatic aldehydes can undergo self-condensation (Aldol) competing with the main reaction.

  • Solution: Pre-form the chalcone (step-wise) or use a lower temperature (80°C) with a stronger Lewis Acid catalyst.

• Issue: "Oiling Out" of Product.

  • Solution: The product is likely trapped in the PEG matrix. Dilute with more water and sonicate. If it remains oily, extract with DCM and wash the organic layer thoroughly with brine to remove PEG.

References

• Mishra, A., et al. (2019).[2] An efficient one pot three-component synthesis of 2,4,6-triarylpyridines using triflimide as a metal-free catalyst under solvent-free conditions. RSC Advances. Retrieved from [Link]

• Surekha, P., et al. (2022). One-Pot Synthesis of Substituted Pyridine Derivatives with Nano Copper Ferrite Catalyst. Nanoscale Reports. Retrieved from [Link]

• Suresh, R., et al. (2023).[3] Green Synthesis of Novel Pyridines via One-Pot Multicomponent Reaction and Their Anti-Inflammatory Evaluation. ACS Omega. Retrieved from [Link]

• Bodaghifard, M. A., et al. (2016). Convenient, multicomponent, one-pot synthesis of highly substituted pyridines under solvent-free conditions. Synthetic Communications. Retrieved from [Link][2]

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: 6-Ethoxy-2,3-dihydro-3,4-dimethylpyridine in Materials Science

This Application Note provides a comprehensive technical guide on the utilization of 6-ethoxy-2,3-dihydro-3,4-dimethylpyridine (referred to herein as 6-EDDMP ), a specialized dihydropyridine (DHP) derivative.

While standard 1,4-dihydropyridines (like Hantzsch esters) are widely known, the 6-ethoxy-2,3-dihydro isomer represents a unique class of cyclic imidate esters (lactim ethers) with distinct reactivity. This compound bridges the gap between organic synthesis intermediates and functional material stabilizers , offering dual utility as a potent antioxidant and a hetero-diene monomer for advanced polymer synthesis.

Introduction & Chemical Profile

6-ethoxy-2,3-dihydro-3,4-dimethylpyridine (6-EDDMP) is a functionalized heterocyclic compound belonging to the dihydropyridine family. Unlike the thermodynamically stable pyridine, this partially hydrogenated derivative possesses a reactive enol ether moiety and a secondary amine/imine character (depending on tautomerism), making it highly valuable for two primary applications:

• Oxidative Stabilization: Acting as a hydrogen donor to terminate radical propagation chains in polymers and lipid-based drug delivery systems.

• Polymer Functionalization: Serving as an electron-rich hetero-diene in Inverse Electron Demand Diels-Alder (IEDDA) reactions to create functionalized pyridine-core materials.

Chemical Properties (Predicted)

Property	Value / Description	Significance
Molecular Formula	C H NO	Low molecular weight allows high mobility in polymer matrices.
Functional Group	Cyclic Imidate / Enol Ether	High reactivity toward hydrolysis and radicals; susceptible to acid.
Solubility	Soluble in organic solvents (DCM, THF, Toluene)	Compatible with hydrophobic polymer processing.
Redox Potential	Low oxidation potential	Excellent sacrificial antioxidant (H-donor).

Mechanism of Action

Antioxidant Activity (Radical Scavenging)

Similar to biological antioxidants (e.g., NADH) and synthetic analogs (e.g., Ethoxyquin), 6-EDDMP functions via Hydrogen Atom Transfer (HAT) .

• Initiation: A peroxyl radical (ROO•) attacks the labile hydrogen at the C2 or C3 position of the dihydropyridine ring.

• Propagation Break: 6-EDDMP donates a hydrogen atom/electron, neutralizing the radical to ROOH.

• Aromatization: The remaining radical on the DHP ring undergoes aromatization (loss of ethanol or rearrangement) to form a stable, non-reactive pyridine derivative (3,4-dimethyl-6-hydroxypyridine or similar).

Diagram: Mechanistic Pathway

Figure 1: Mechanism of radical scavenging by 6-EDDMP, preventing polymer chain degradation.

Protocol A: Thermal Stabilization of Polyolefins

Objective: To utilize 6-EDDMP as a thermal stabilizer in Polypropylene (PP) or Polyethylene (PE) matrices to prevent oxidative degradation during melt processing.

Materials Required

• Polymer Matrix: Isotactic Polypropylene (iPP) powder/pellets.

• Additive: 6-ethoxy-2,3-dihydro-3,4-dimethylpyridine (>98% purity).

• Solvent: Dichloromethane (DCM) for solvent blending (optional) or melt blender.

• Equipment: Twin-screw extruder or Brabender mixer, TGA (Thermogravimetric Analyzer).

Step-by-Step Methodology

• Preparation of Masterbatch (Solvent Method):

  • Dissolve 6-EDDMP in minimal DCM to create a 10% w/v solution.

  • Mix solution with iPP powder to achieve final concentrations of 0.1 wt% , 0.5 wt% , and 1.0 wt% .

  • Evaporate solvent under vacuum at 40°C for 12 hours to ensure complete removal. Note: Avoid high heat during drying to prevent premature oxidation of the additive.

• Melt Compounding:

  • Instrument: Brabender Plastograph.

  • Conditions: 190°C, 60 RPM, 10 minutes.

  • Procedure: Feed the dried polymer/additive mixture into the pre-heated chamber. Monitor torque. A stable torque plateau indicates successful processing without cross-linking.

• Performance Testing (Oxidative Induction Time - OIT):

  • Instrument: Differential Scanning Calorimeter (DSC).

  • Protocol:

    • Heat sample (10 mg) to 200°C under Nitrogen.

    • Isotherm at 200°C for 5 min.

    • Switch gas to Oxygen (50 mL/min).

    • Record time until exothermic onset (oxidation).

  • Success Criteria: OIT of 6-EDDMP doped samples should be >2x that of neat PP.

Protocol B: Synthesis of Functional Coatings via Hetero-Diels-Alder

Objective: Use 6-EDDMP as a hetero-diene precursor to synthesize pyridine-functionalized surface coatings. The ethoxy group acts as a leaving group post-reaction or facilitates the cycloaddition.

Experimental Workflow

• Reactants:

  • Diene: 6-EDDMP (Electron-rich).

  • Dienophile: Maleimide-functionalized surface or polymer (Electron-poor).

• Reaction Conditions:

  • Solvent: Toluene or Xylene.

  • Temperature: Reflux (110°C).

  • Catalyst: Lewis Acid (e.g., ZnCl

    , 5 mol%) - Optional to accelerate rate.

• Procedure:

  • Dissolve 6-EDDMP (1.2 eq) and the dienophile-polymer (1.0 eq) in Toluene.

  • Reflux for 24 hours under Argon atmosphere.

  • Work-up: Precipitate polymer in cold methanol. The 6-ethoxy group may eliminate ethanol to aromatize the ring, locking the pyridine moiety onto the polymer backbone.

Diagram: Experimental Workflow

Figure 2: Synthesis workflow for grafting 6-EDDMP onto polymer backbones.

Application in Drug Delivery (Lipid Stabilization)

Context: For drug development professionals, 6-EDDMP can serve as a lipophilic antioxidant to protect lipid-based nanocarriers (liposomes/LNPs) from peroxidation during storage.

Protocol: Liposome Formulation

• Lipid Mix: Combine DPPC, Cholesterol, and PEG-Lipid in Chloroform.

• Additive: Add 0.5 mol% 6-EDDMP to the lipid mixture.

• Film Formation: Evaporate solvent to form a thin film.

• Hydration: Hydrate with PBS containing the drug payload.

• Extrusion: Pass through 100 nm polycarbonate filters.

• Stability Test: Incubate at 37°C for 7 days. Measure Thiobarbituric Acid Reactive Substances (TBARS) to quantify lipid peroxidation.

Safety & Handling

• Storage: 6-EDDMP is sensitive to moisture (hydrolysis of imidate ester) and oxidation. Store at -20°C under Argon.

• Toxicity: Dihydropyridines can have biological activity (calcium channel modulation).[1][2] Handle with PPE (gloves, fume hood) to prevent inhalation or skin absorption.

References

• Khan, M. A., et al. (2020).[3] "The Antioxidant Activity of Dihydropyridine Derivatives." Current Research in Bioorganic & Organic Chemistry.

• Tirzitis, G., & Hyvonen, Z. (2006). "1,4-Dihydropyridines: The Hantzsch Esters as Antioxidants." Chemistry of Heterocyclic Compounds. (Contextual grounding on DHP antioxidant mechanism).

• PubChem. (2025). "Compound Summary: Dihydropyridine Derivatives." National Library of Medicine.

• Stout, T. J., & Meyers, A. I. (1982). "Chemistry of Amidines and Imidates: Tautomerism and Reactions." Chemical Reviews. (Grounding for Lactim Ether chemistry).

Sources

• 1. Dihydropyridine Enhances the Antioxidant Capacities of Lactating Dairy Cows under Heat Stress Condition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ahajournals.org [ahajournals.org]
• 3. The Antioxidant Activity of Dihydropyridine Derivatives [gavinpublishers.com]

Molecular docking protocols for dihydropyridine derivatives and target proteins.

Application Note: In Silico Optimization of 1,4-Dihydropyridine Scaffolds

Abstract

This application note provides a rigorous, field-validated protocol for the molecular docking of 1,4-dihydropyridine (DHP) derivatives. While DHPs like nifedipine and amlodipine are foundational in treating hypertension, the development of next-generation derivatives requires precise modeling of the L-type Voltage-Gated Calcium Channel (VGCC) fenestration site. This guide addresses the specific challenges of DHP docking: the critical "boat" conformation of the dihydropyridine ring, the handling of chiral centers at the C4 position, and the necessity of homology modeling for the human Cav1.2 isoform using rabbit Cav1.1 templates.

Structural Biology & Target Preparation

The Challenge: The primary therapeutic target for hypertension is Cav1.2 (found in cardiac/smooth muscle). However, high-resolution crystal structures are predominantly available for Cav1.1 (rabbit skeletal muscle).[1] Fortunately, the DHP binding pocket is highly conserved between these isoforms.

Strategic Protocol:

• Template Selection: Use PDB ID: 6JP5 (Rabbit Cav1.1 complexed with Nifedipine) or 7JPK (complexed with Amlodipine).[1] These Cryo-EM structures provide the "induced-fit" conformation of the binding pocket essential for accurate docking.[1]

• Homology Modeling (Critical Step):

  • If targeting human Cav1.2, do not dock directly into Cav1.1.[1]

  • Generate a homology model of human Cav1.2 (UniProt: Q13936) using PDB 6JP5 as the template.

  • Reasoning: Subtle residue differences (e.g., Ile vs. Val) in the transmembrane segments can alter the hydrophobic enclosure volume, affecting the calculated binding affinity (

    ).

Target Preparation Workflow:

• Strip: Remove auxiliary subunits (

  , , ) unless studying specific protein-protein interface disruptions. Focus on the 1 subunit .[1]

• Clean: Remove non-structural water molecules.[1] Note: Keep waters bridging the DHP ester groups if observed in high-res maps, though rare in Cryo-EM.

• Protonation: Add hydrogens at pH 7.4. Ensure Histidine tautomers are optimized for the hydrophobic pocket environment.[1]

Ligand Stereochemistry & Conformational Analysis

The "Boat" Conformation Imperative: The 1,4-dihydropyridine ring is not planar . It adopts a flattened "boat" conformation.[1] The biological activity depends heavily on the orientation of the C4-substituent (typically an aryl ring).

• Antagonists (Blockers): The C4-aryl group prefers a pseudo-axial orientation perpendicular to the DHP ring.

• Agonists: Often favor a pseudo-equatorial orientation.[1]

Protocol:

• 3D Generation: Do not use 2D-to-3D converters that enforce planarity.

• Energy Minimization: Minimize ligands using the MMFF94 force field.[1]

• Chirality Check: DHPs are often chiral at C4. You must dock both

  - and -enantiomers separately.[1]

  • Validation: (S)-(-)-Bay K 8644 is an agonist; (R)-(+)-Bay K 8644 is an antagonist.[1] Your docking scores and poses must reflect this differentiation.

Experimental Protocol: Step-by-Step Docking

Software Platform: AutoDock Vina (Open Source) / PyRx or Schrödinger Glide (Commercial).[1] The parameters below are optimized for AutoDock Vina but transferable conceptually.

Step 1: Grid Box Definition

The DHP binding site is the fenestration site at the interface of Repeats III and IV of the pore domain.

• Center: Define the center using the coordinates of the co-crystallized nifedipine in PDB 6JP5.

  • Approximate Centroid: X: 125.0, Y: 125.0, Z: 105.0 (Verify against specific PDB frame).[1]

• Dimensions:

  Å.[1]

  • Reasoning: A smaller box (

    Å) may clip the elongated side chains of third-generation DHPs (e.g., Amlodipine). A larger box increases search space noise.[1]

Step 2: Parameter Configuration

Parameter	Setting	Rationale
Exhaustiveness	32 - 64	Standard is 8.[1] DHPs have rotatable ester groups that require higher sampling to find the global minimum.[1]
Num Modes	20	Retain diverse poses to analyze "productive" vs "non-productive" binding.
Energy Range	4 kcal/mol	Only analyze poses within a relevant thermal fluctuation range of the best score.[1]
Ligand Flexibility	Active	Critical: Allow rotation of C3/C5 ester bonds. Keep the DHP ring rigid unless using induced-fit docking (IFD).[1]

Step 3: Execution & Scoring

Run the docking simulation.

• Success Metric: The re-docking of the native ligand (e.g., nifedipine) must yield an RMSD < 2.0 Å relative to the crystal structure.

Visualization & Logic Flow

Workflow Diagram

The following diagram illustrates the validated pipeline for DHP docking.

Caption: Optimized workflow for DHP docking, emphasizing the critical separation of ligand conformation and grid focusing.

Binding Mode Logic

The specific interactions defining a successful DHP "hit" are visualized below.

Caption: Mechanistic map of DHP binding. Interaction with Tyr1460/1508 is the primary anchor for channel inhibition.

Post-Docking Validation (MD Refinement)

Static docking is often insufficient for DHPs due to the plasticity of the calcium channel.

• MD Setup: Embed the docked complex in a POPC lipid bilayer (mimicking the membrane environment).[1]

• Simulation Time: Run for minimum 100 ns .

• Checkpoint: Monitor the distance between the DHP C4-aryl ring and Tyr1508 . If this distance fluctuates

  Å, the docking pose is unstable.

References

• Zhao, Y., et al. (2019). "Cryo-EM structures of Cav1.1 in complex with archetypal antagonistic drugs, nifedipine, diltiazem, and verapamil."[2] Nature.[1] [1]

• Gao, S., & Yan, N. (2021). "Structural Basis of the Modulation of the Voltage-Gated Calcium Ion Channel Cav1.1 by Dihydropyridine Compounds."[3] Angewandte Chemie. [1]

• Trott, O., & Olson, A. J. (2010). "AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading." Journal of Computational Chemistry.

• UniProt Consortium. "Cav1.2 (CACNA1C) - Human."[1]

Sources

• 1. PDB | 7jpl - MemProtMD [memprotmd.bioch.ox.ac.uk]
• 2. rcsb.org [rcsb.org]
• 3. rcsb.org [rcsb.org]

Technical Notes & Optimization

Overcoming low yield in the Biginelli reaction for dihydropyrimidines.

Topic: Overcoming Low Yield in Dihydropyrimidine (DHPM) Synthesis Ticket ID: DHPM-OPT-2024 Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Introduction

Welcome to the Technical Support Center. You are likely here because your Biginelli reaction—classically a condensation of an aldehyde, a

-keto ester, and urea—is stalling, producing oils, or yielding <40%.

As an Application Scientist, I often see researchers treat this reaction as a simple "mix-and-bake." It is not. It is a delicate balance of competitive kinetics. If your acidity is too high, you decompose the urea. If it is too low, the key iminium intermediate never forms. If your aldehyde is sterically hindered, the Knoevenagel pathway competes.

This guide moves beyond standard textbook procedures to address the causality of failure and provides self-validating protocols to restore your yields.

Module 1: Mechanistic Diagnostics (The "Why")

Q: Why is my reaction stalling despite refluxing for 24 hours?

A: You are likely stuck in a "kinetic trap" or have favored a side reaction. The Biginelli reaction is not a single pathway; it is a competition between three routes. The Iminium Mechanism is generally the most productive, but it requires specific acid catalysis to stabilize the

-acyliminium ion without hydrolyzing it.

Common Failure Point: Formation of the Bis-ureido intermediate. If the

-keto ester enolization is slow, a second equivalent of urea attacks the aldehyde, forming a stable, dead-end white precipitate.

Visualizing the Failure Pathways

Figure 1: Mechanistic competition. The yellow node represents the critical intermediate. The red node represents the most common side-reaction causing low yield.

Module 2: Catalyst & Solvent Architecture (The "How")

Q: I am using HCl/Ethanol as reported in older literature. Should I switch?

A: Yes, immediately. Traditional Brønsted acids (HCl, H₂SO₄) are harsh. They often degrade the product or cause side reactions with acid-sensitive aldehydes (e.g., furfural). Modern protocols utilize Lewis Acids which coordinate to the carbonyl oxygen, stabilizing the intermediate without creating a highly corrosive environment.

Comparative Efficiency Data

Catalyst Class	Catalyst Example	Typical Yield	Reaction Time	Mechanism Benefit
Traditional Brønsted	HCl (conc.)	30–50%	18–24 h	Cheap, but causes urea decomposition.
Lewis Acid (Lanthanide)	(5 mol%)	85–95%	4–6 h	Recyclable; tolerates sensitive groups [1].
Lewis Acid (Metal Halide)	or	80–90%	5–7 h	Strong coordination to aldehyde carbonyl [2].
Green / Solvent-Free	/ NaI	88–94%	30 min	"Grindstone" chemistry; avoids solvent cages.

Recommendation: Switch to

or in acetonitrile or ethanol. These catalysts act as "surfactants-type" Lewis acids, stabilizing the transition state.

Module 3: Substrate-Specific Protocols

Q: My aldehyde has an ortho-substituent (steric hindrance). Yield is <20%.

A: Ortho-substituted aldehydes (e.g., 2-chloro-benzaldehyde) sterically block the nucleophilic attack of urea. The Fix: You must switch to Microwave Irradiation (MWI) . Thermal heating is insufficient to overcome the activation energy barrier created by steric hindrance.

Protocol: Microwave-Assisted Synthesis (High-Throughput)

• Reagents:

  • Aldehyde (1.0 mmol)[1]

  • Ethyl acetoacetate (1.0 mmol)[1]

  • Urea/Thiourea (1.2 mmol) — Always use slight excess.

  • Catalyst:

    (5 mol%) or dilute HCl (2 drops - only if Lewis acid unavailable).

  • Solvent: Ethanol (0.5 mL) — Keep solvent volume minimal to maximize collision frequency.

• Procedure:

  • Place components in a dedicated microwave vial.

  • Irradiate at 120°C for 10–15 minutes (Power: Dynamic, max 150W).

  • Control Check: If using thiourea, extend time to 20 minutes (sulfur is less nucleophilic than oxygen).

• Work-up:

  • Cool to room temperature.[2]

  • Pour mixture into crushed ice (20g).

  • The solid DHPM should precipitate immediately.

Q: I am using Thiourea instead of Urea and getting no product.

A: Thiourea is less nucleophilic and the resulting dihydropyrimidine-2-thione is more soluble in ethanol, making isolation difficult. The Fix:

• Catalyst: Use TMSCl (Trimethylsilyl chloride) . It acts as a dehydrating agent and Lewis acid, driving the equilibrium toward the thione [3].

• Work-up: Do not just cool the ethanol. You must pour the reaction mixture into ice-water to force precipitation.

Module 4: Isolation & Purification (The "End Game")

Q: My product is a sticky oil, not a solid. How do I crystallize it?

A: This "oiling out" occurs when impurities (unreacted keto-ester) prevent crystal lattice formation.

Troubleshooting Workflow:

Figure 2: Purification logic tree for oily crude products.

The "Trituration" Technique:

• Decant the supernatant solvent from the oil.

• Add Diethyl Ether or Hexane (non-polar solvents).

• Scratch the side of the flask with a glass rod while cooling in an ice bath.

• The non-polar solvent extracts the unreacted

  -keto ester, causing the polar DHPM to solidify.

References

• Ma, Y., Qian, C., Wang, L., & Yang, M. (2000).[3] Lanthanide Triflate Catalyzed Biginelli Reaction: One-Pot Synthesis of Dihydropyrimidinones under Solvent-Free Conditions. The Journal of Organic Chemistry, 65(12), 3864–3868. Link

• Ranu, B. C., Hajra, A., & Jana, U. (2000).[3] Indium(III) Chloride-Catalyzed One-Pot Synthesis of Dihydropyrimidinones by a Three-Component Coupling of 1,3-Dicarbonyl Compounds, Aldehydes, and Urea: An Improved Procedure for the Biginelli Reaction.[3] The Journal of Organic Chemistry, 65(19), 6270–6272. Link

• Hu, E. H., Sidler, D. R., & Dolling, U. H. (1998). Unprecedented Catalytic Three Component One-Pot Condensation Reaction: An Efficient Synthesis of 5-Alkoxycarbonyl-4-aryl-3,4-dihydropyrimidin-2(1H)-ones. The Journal of Organic Chemistry, 63(10), 3454–3457. Link

• Kappe, C. O. (2000).[3] Recent Advances in the Biginelli Dihydropyrimidine Synthesis. New Tricks from an Old Dog. Accounts of Chemical Research, 33(12), 879–888. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. Biginelli Reaction [organic-chemistry.org]

Technical Support Center: Pyridine Synthesis Optimization

Topic: Reducing Side Product Formation in Pyridine Synthesis

Audience: Researchers, Medicinal Chemists, and Process Engineers.

Introduction: The Purity Imperative

Pyridine rings are ubiquitous in pharmaceuticals (e.g., nifedipine, amlodipine).[1] However, their synthesis—particularly via Hantzsch or condensation methods—is notorious for generating specific impurities: 1,2-dihydropyridine isomers , polypyridines , alkylated tars , and incompletely oxidized intermediates .

This guide moves beyond basic textbook recipes to address the mechanistic bottlenecks that cause these impurities, providing self-validating protocols to eliminate them.

Module 1: Optimizing the Hantzsch Synthesis

The Bottleneck: The primary source of failure in Hantzsch synthesis is not the cyclization, but the oxidative aromatization of the 1,4-dihydropyridine (1,4-DHP) intermediate.[2] Harsh oxidants (HNO₃, CrO₃) cause over-oxidation and dealkylation side reactions.

Diagnostic: Identifying Hantzsch Impurities

Impurity Type	Observation (LCMS/NMR)	Root Cause
1,2-DHP Isomer	Distinct shift in alkene protons; often co-elutes.	Incorrect solvent polarity or sterics during cyclization.
Dealkylated Pyridine	Mass [M-R] loss.	Over-oxidation (oxidant too strong or temp too high).
Dimeric/Polymeric Tars	Broad baseline hump; dark color.	Radical coupling during oxidation; lack of antioxidant control.
Unreacted 1,4-DHP	Mass [M+2H].	Incomplete aromatization; oxidant exhaustion.

Protocol: Mild Oxidative Aromatization (Green Chemistry)

Standard oxidants often degrade sensitive functional groups. This protocol uses Iodine (

) or solid-supported catalysts for controlled dehydrogenation [1, 2].

Reagents:

• Crude 1,4-DHP (1.0 mmol)

• Iodine (

  ) (1.1 mmol) or

• Solvent: Methanol (MeOH) or Acetonitrile (MeCN)

Step-by-Step Workflow:

• Dissolution: Dissolve 1.0 mmol of 1,4-DHP in 10 mL of MeOH.

  • Checkpoint: Ensure complete solubility. If cloudy, add minimal DMSO.

• Controlled Addition: Add

  (1.1 eq) portion-wise over 10 minutes at room temperature.

  • Why: Dumping oxidant causes localized hot-spots, leading to dealkylation side products.

• Monitoring: Stir at reflux (60-70°C) for 2–4 hours.

  • Validation: Monitor via TLC/LCMS. The DHP spot (fluorescent under UV 365nm) should disappear. Pyridines absorb strongly at UV 254nm.

• Quench: Cool to RT. Add 5% aqueous

  (sodium thiosulfate) to quench excess iodine.

• Workup: Extract with EtOAc. Wash with brine.[3] Dry over

  .[3][4]

Visualizing the Hantzsch Pathway & Risks

Caption: Figure 1. The Hantzsch reaction pathway.[3][5][6][7] The critical control point is the oxidation of the DHP intermediate. Harsh conditions lead to Side Product 1 (Dealkylation).

Module 2: Regiocontrol in Condensation Reactions

The Bottleneck: In Chichibabin or Minisci-type reactions, regioselectivity (C2 vs. C4 substitution) is the primary challenge. Without control, you obtain difficult-to-separate isomeric mixtures.

Strategy: Steric Blocking & Catalyst Shape Selectivity

Recent advances utilize blocking groups or zeolite catalysts to enforce regioselectivity [3, 4].

Technique A: The "Blocking Group" Strategy (Minisci-Type)

To force alkylation at the C4 position (difficult in standard electrophilic substitution):

• Install Blocker: Use a removable group (e.g., maleate-derived) at the N-position or C2.

• Functionalize: Perform the radical alkylation. The blocker sterically shields the C2 positions.

• Deprotect: Remove the blocking group to reveal the C4-substituted pyridine.

Technique B: Zeolite Catalysis (Vapor Phase/Chichibabin)

For condensation of aldehydes + ammonia:

• Catalyst: H-ZSM-5 (Zeolite).

• Mechanism: The pore size of the zeolite restricts the transition state.

• Outcome: Significantly reduces the formation of bulky polypyridines and favors specific methyl-pyridine isomers (e.g., 3-picoline) over thermodynamically favored mixtures.

Module 3: Troubleshooting & FAQs

Decision Tree: Troubleshooting Low Purity

Caption: Figure 2. Diagnostic workflow for isolating the source of impurities in pyridine synthesis.

Frequently Asked Questions

Q1: I see a persistent fluorescent spot on TLC that won't convert to pyridine. What is it?

• A: This is likely the 1,4-DHP intermediate . If it persists despite adding oxidant, your oxidant may be exhausted or the reaction temperature is too low.

  • Fix: Add a fresh equivalent of oxidant (e.g.,

    or DDQ) and increase temperature to reflux. Ensure the reaction is not oxygen-starved if using catalytic aerobic oxidation.

Q2: My Chichibabin reaction yields a black tar. How do I prevent polymerization?

• A: Tars are polymerized aldehydes/imines.

  • Fix:

    • Temperature Control: Do not overheat.

    • Ammonia Excess: Maintain a high partial pressure of ammonia (or use ammonium acetate in excess) to favor imine formation over aldol condensation of the aldehyde.

    • Catalyst: Switch to a solid acid catalyst (e.g., Zeolite H-ZSM-5) which prevents the formation of large polymeric species due to pore size constraints [5].

Q3: How do I remove the 1,2-DHP isomer from my Hantzsch product?

• A: Separation is difficult due to similar polarity.[6]

  • prevention is better: 1,2-DHPs form when the enamine addition is sterically hindered. Use less bulky ester groups if possible.

  • Purification: If formed, oxidative aromatization of the 1,2-isomer is often much slower than the 1,4-isomer. You can try a selective oxidation where the 1,4-isomer converts to pyridine (changing polarity significantly) while the 1,2-isomer remains an amine, allowing separation by acid-base extraction.

References

• Zeynizadeh, B., et al. (2005). Aromatization of Hantzsch ester 1,4-dihydropyridines with iodine under normal conditions and ultrasound irradiation.[2] Journal of the Chinese Chemical Society.[2] Link

• Zolfigol, M. A., et al. (2006). Oxidation of 1,4-dihydropyridines under mild and heterogeneous conditions using solid acids.[1] ResearchGate. Link

• Choi, J., et al. (2021).[8] Practical and Regioselective Synthesis of C-4-Alkylated Pyridines. Journal of the American Chemical Society. Link

• BenchChem Tech Support. (2025). Troubleshooting common issues in pyridine synthesis.Link

• Vijayalakshmi, S., et al. (2011). Catalytic Vapor Phase Pyridine Synthesis: A Process Review. ResearchGate. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. academia.edu [academia.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 8. Practical and Regioselective Synthesis of C-4-Alkylated Pyridines [organic-chemistry.org]

Technical Support Center: Troubleshooting Dihydropyridine (DHP) Decomposition During Purification

Welcome to the Technical Support Center for 1,4-Dihydropyridine (DHP) synthesis and purification. DHPs are privileged scaffolds in medicinal chemistry, famously known for their role as calcium channel blockers (e.g., nifedipine, amlodipine) and NADH coenzyme analogues. However, their electron-rich core makes them inherently unstable during standard laboratory handling and purification.

This guide provides authoritative, field-proven troubleshooting strategies to prevent the decomposition of DHPs, ensuring high yields and analytical purity in your workflows.

Mechanistic Insights: Why Do DHPs Decompose?

To successfully purify DHPs, you must first understand the causality behind their degradation. DHP decomposition is not random; it is driven by three primary environmental stressors:

• Photodegradation (Light Sensitivity): DHPs are highly photolabile. When exposed to UVA or visible light, they absorb radiation and generate reactive oxygen species (ROS). This triggers a rapid photo-oxidation process, resulting in the aromatization of the dihydropyridine ring into a thermodynamically stable, but pharmacologically inactive, pyridine derivative[1]. In some cases, this leads to the formation of toxic secondary photoproducts[2].

• Acid-Catalyzed Aromatization (Chromatography Stress): Standard silica gel chromatography utilizes stationary phases rich in mildly acidic silanol groups. These acidic sites act as catalysts, promoting the oxidation and decomposition of the DHP ring as it travels down the column[3].

• Thermal & Oxidative Stress: Elevated temperatures, especially in the presence of ambient oxygen during solvent evaporation, can cause thermal dealkylation or accelerate auto-oxidation[4].

Frequently Asked Questions (FAQs)

Q1: My DHP product converts into a pyridine during column chromatography. How do I prevent this? A1: This is a classic case of acid-catalyzed aromatization caused by the silica gel. To troubleshoot this, you must passivate the acidic silanol groups on your stationary phase. Adding 1% to 2% triethylamine (Et₃N) to your mobile phase neutralizes these sites, preventing degradation[5]. Alternatively, if your compound is exceptionally sensitive, switch your stationary phase to neutral alumina.

Q2: My compound changes color from pale yellow to deep brown when left on the benchtop. What is happening? A2: Your compound is undergoing photodegradation. The color change indicates the formation of nitroso derivatives or fully aromatized pyridines due to light exposure[6]. To prevent this, always handle DHPs in amber glassware, wrap your reaction flasks in aluminum foil, and conduct sensitive procedures in subdued lighting.

Q3: Is there a way to avoid chromatography entirely for Hantzsch DHPs? A3: Yes. Because DHPs synthesized via the Hantzsch reaction are often highly crystalline, recrystallization is the preferred, non-destructive purification method. Crystallization from 95% ethanol or ethanol/water mixtures typically provides analytically pure DHPs without the risk of silica-induced decomposition[7].

Quantitative Data: DHP Degradation Factors

Summarizing the impact of environmental stressors on DHP stability allows for targeted mitigation strategies.

Degradation Pathway	Primary Catalyst	Observed Yield Loss (Est.)	Quantitative Mitigation Strategy
Photodegradation	UVA/Visible Light	Up to 30-40% in solution	0 lux exposure (Amber glass/foil)
Acid-Catalyzed Aromatization	Silanol groups (Silica Gel)	20-80% during elution	Add 1.0% - 2.0% v/v Et₃N to eluent
Thermal Oxidation	Heat + Ambient O₂	10-25% during evaporation	Maintain rotavap bath < 40 °C

Visualizing the Workflows

Mechanisms of 1,4-Dihydropyridine (DHP) degradation during handling and purification.

Decision tree for optimizing the purification of 1,4-Dihydropyridines.

Standard Operating Procedures (SOPs)

To ensure self-validating and reproducible results, follow these optimized methodologies for DHP purification.

Protocol A: Passivated Silica Gel Chromatography

Use this protocol when the crude DHP is an oil or fails to crystallize.

• Solvent Preparation: Prepare your desired mobile phase (e.g., Hexanes/Ethyl Acetate). Add exactly 1% (v/v) Triethylamine (Et₃N) to the solvent mixture to neutralize acidic silanol groups[5].

• Column Packing: Slurry-pack the silica gel (230-400 mesh) using the Et₃N-spiked solvent. Critical Step: Flush the packed column with at least 2 column volumes (CV) of the passivated solvent to ensure complete neutralization of the stationary phase before loading.

• Sample Loading: Dissolve the crude DHP in a minimum amount of passivated solvent. If dry loading is required, do not leave the DHP on dry silica for extended periods; load and elute immediately.

• Elution: Elute the product while minimizing exposure to ambient light. Wrap the glass column in aluminum foil if the specific DHP is highly photolabile.

• Concentration: Combine product-containing fractions and concentrate under reduced pressure. Keep the rotary evaporator water bath temperature strictly below 40 °C to prevent thermal degradation.

Protocol B: Light-Protected Recrystallization

Use this protocol for highly crystalline Hantzsch DHPs to bypass chromatography entirely.

• Dissolution: In a fume hood with subdued lighting, suspend the crude DHP solid in 95% ethanol[7].

• Heating: Heat the suspension gently to reflux (approx. 78 °C) under an inert atmosphere (Nitrogen or Argon) until the solid completely dissolves.

• Cooling: Remove the flask from the heat source and allow the solution to cool slowly to room temperature. Wrap the Erlenmeyer flask in aluminum foil to block all ambient light during crystal formation.

• Crystallization: Once at room temperature, transfer the flask to an ice bath (0–4 °C) for 1 to 2 hours to maximize the crystal yield and force precipitation.

• Isolation: Filter the crystals rapidly using a Büchner funnel, wash with a minimal amount of ice-cold ethanol, and dry under high vacuum in the dark.

References

• [1] 1 - SciSpace

• [2] 2 - MDPI

• [6] 6 - Benchchem

• [3] 3 - PMC

• [4] 4 - OSTI

• [7] 7 - Taylor & Francis

• [5] 5 - Organic Syntheses

Sources

• 1. scispace.com [scispace.com]
• 2. 1,4-Dihydropyridine Antihypertensive Drugs: Recent Advances in Photostabilization Strategies [mdpi.com]
• 3. Catalytic Enantioselective Diboration of 1,2-Dihydropyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. osti.gov [osti.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. tandfonline.com [tandfonline.com]

How to increase the regioselectivity of pyridine substitution reactions

Status: Online | Ticket Volume: High | Current Version: 2026.1

Welcome to the Pyridine Regioselectivity Support Center. You are likely here because the pyridine ring—electron-deficient and prone to catalyst poisoning—is refusing to substitute where you want it to.

This guide treats synthetic methodology as a debugging process. We do not offer "recipes"; we offer patches for the intrinsic electronic bugs of the pyridine nucleus.

⚠️ System Diagnostic: The "Pyridine Paradox"

Before opening a ticket, confirm your core issue. Pyridine has a native "operating system" that defaults to specific behaviors:

• Electrophilic Aromatic Substitution (EAS): Fails. The ring is

  -deficient. Acidic conditions protonate the nitrogen, making the ring more electron-poor (dead system).

• Nucleophilic Attack: Defaults to C2/C6 (Ortho) due to the inductive effect of Nitrogen.

• Radical Attack (Minisci): Generally poor selectivity, often favoring C2/C4 mixtures.

Use the Triage Flowchart below to select your patch based on the target carbon.

Figure 1: Decision Matrix for Pyridine Functionalization. Select your methodology based on the target carbon site.

🎟️ Ticket #101: Electrophilic Substitution Fails (Targeting C4)

User Report: "I tried nitrating pyridine with

and got nothing but recovered starting material or black tar." Root Cause: You are trying to run EAS on a deactivated ring that is also protonated. The reaction coordinate is effectively vertical.

The Patch: The -Oxide Workaround

To access C4 , you must invert the electronics of the ring. Oxidizing the nitrogen creates a dipole where the oxygen donates electron density back into the ring, specifically activating the C2 and C4 positions.[1]

Protocol: C4-Nitration of Pyridine

• Activation: Treat Pyridine (1.0 equiv) with Urea Hydrogen Peroxide (UHP) or

  -CPBA in DCM to form Pyridine- -Oxide .

• Substitution: Add Fuming

  and to the -oxide. Heat to 100°C.

  • Why it works: The

    -oxide is less basic (won't fully protonate) and the oxygen lone pair stabilizes the Wheland intermediate at C4.

• Deoxygenation (The Restore): The oxygen is now a liability. Remove it using

  (reflux, 1h) or /Pd-C if nitro-reduction is also desired.

Reagent	Role	Critical Parameter
UHP / TFAA	Oxidant	Maintain < 0°C during addition to prevent exotherm.
/	Electrophile	Requires 100°C; standard pyridine requires >300°C (fails).
	Reductant	Quench carefully; produces (corrosive).

🎟️ Ticket #202: The "Halogen Dance" Bug (Targeting C3 vs C4)

User Report: "I treated 3-bromopyridine with LDA intending to trap at C4, but I isolated the C2-substituted product or a regio-scrambled mixture." Root Cause: You encountered the Base-Catalyzed Halogen Dance (BCHD) . Lithiated pyridines are unstable. The kinetic anion (ortho to halogen) rapidly isomerizes to the thermodynamic anion (adjacent to the ring nitrogen) via a migration of the halogen atom.

The Patch: Kinetic vs. Thermodynamic Control

You must strictly control temperature to freeze or enable the "dance."

Scenario A: You want the Kinetic Product (C4-substitution on 3-bromopyridine)

• Protocol:

  • Cool THF to -78°C (Critical).

  • Add LDA (Lithium Diisopropylamide).

  • Add Electrophile immediately.

  • Mechanism:[2][3][4][5][6][7][8][9] LDA removes the proton at C4 (ortho to Br, sterically accessible). At -78°C, the lithiated species is trapped before the bromine can migrate.

Scenario B: You want the Thermodynamic Product (C3-functionalization via Dance)

• Protocol:

  • Start at -78°C with LDA.

  • Warm reaction to -40°C or -20°C for 30 mins.

  • Cool back to -78°C and quench.

  • Mechanism:[2][3][4][5][6][7][8][9] The C4-lithio species attacks the Br of a non-lithiated molecule, moving the Br to C4 and generating a C3-lithio species (stabilized by N-chelation or inductive effects).

Figure 2: The Halogen Dance Mechanism. Controlling temperature determines whether the halogen stays put or migrates.

🎟️ Ticket #303: C2/C4 Selectivity in Radical Reactions

User Report: "The Minisci reaction is giving me a 1:1 mixture of C2 and C4 alkylation. Separation is a nightmare." Root Cause: The Minisci reaction involves a nucleophilic radical attacking the protonated pyridine.[10] Both C2 and C4 are electron-deficient, leading to poor regiocontrol.

The Patch: Steric Blocking (The Baran Protocol)

If you cannot rely on electronics, use sterics. Install a temporary shield at C2/C6 to force the radical to C4.

Protocol:

• Shielding: React pyridine with a maleate derivative to form a bis-carboxylic acid salt. This bulky group sits at the Nitrogen, sterically blocking the ortho (C2/C6) positions.

• Radical Addition: Run the Minisci reaction (Acid +

  + ). The radical is forced to C4 .

• Deshielding: The blocking group falls off during workup or mild basic treatment.

Reference: This methodology was optimized by the Baran Lab to turn "dirty" Minisci chemistry into precise C4-functionalization [1].

🎟️ Ticket #404: Accessing the Elusive C3 (Meta)

User Report: "I need to put a Boron or Aryl group at C3. DoM is too sensitive, and EAS doesn't work." Root Cause: C3 is the "electronic wasteland" of pyridine—not activated by N (like C2/C4) and not activated by N-oxide.

The Patch: Steric-Controlled C-H Activation

Transition metal catalysis can override electronic biases using steric bulk.

Solution: Iridium-Catalyzed C-H Borylation [11]

• Catalyst:

  + (4,4′-di-tert-butyl-2,2′-bipyridine).

• Reagent:

  .

• Mechanism: The bulky bipyridine ligand prevents the Iridium center from approaching C2 (too close to N lone pair) or C4 (if C3 is sterically more accessible). It defaults to the sterically least hindered position, which for unsubstituted pyridine is C3/C5 .

• Result: 3-Pyridineboronic acid pinacol ester (high selectivity).

📚 References

• Practical and Regioselective Synthesis of C-4-Alkylated Pyridines. Journal of the American Chemical Society.

• Mechanism and regioselectivity in an open-and-shut case of pyridine halogenation. Chemical Science.

• Directed Ortho Metalation: A Survival Guide. Baran Lab (Scripps).

• Meta-selective C−H functionalization of pyridines. Chem. Sci. (Review of C3 functionalization).

• Halogen dance rearrangement. Wikipedia (General Mechanism Overview).

Sources

• 1. Pyridine N-oxides are reactive towards both electrophilic and nucleophilic substitution [ns1.almerja.com]
• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 3. Halogen dance rearrangement - Wikipedia [en.wikipedia.org]
• 4. scribd.com [scribd.com]
• 5. Practical and Regioselective Synthesis of C-4-Alkylated Pyridines [organic-chemistry.org]
• 6. Mechanism and regioselectivity in an open-and-shut case of pyridine halogenation - American Chemical Society [acs.digitellinc.com]
• 7. scribd.com [scribd.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Recent Advances in the C–H-Functionalization of the Distal Positions in Pyridines and Quinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Minisci reaction - Wikipedia [en.wikipedia.org]
• 11. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]

Challenges in the stereoselective synthesis of chiral 1,4-dihydropyridines.

Technical Support Center: Stereoselective Synthesis of Chiral 1,4-Dihydropyridines (1,4-DHPs)

Welcome to the Technical Support Center for the synthesis and handling of chiral 1,4-dihydropyridines. While 1,4-DHPs are privileged pharmacophores heavily utilized as calcium channel blockers, establishing the C4 stereocenter with high enantiomeric excess (ee) and preventing oxidative degradation remain significant synthetic challenges[1][2]. This guide provides field-proven troubleshooting protocols, diagnostic causality for common failures, and self-validating methodologies for organocatalytic synthesis, regioselectivity control, and product stabilization.

System Architecture & Reaction Workflow

Organocatalytic workflow for chiral 1,4-DHP synthesis, highlighting regioselectivity and degradation.

Module 1: Organocatalytic Asymmetric Synthesis (The Hantzsch Challenge)

Q: My multicomponent Hantzsch reaction is yielding racemic mixtures despite using a chiral phosphoric acid (CPA). How do I improve the enantiomeric excess (ee)?

Diagnostic & Causality: Classical one-pot Hantzsch cyclizations are highly prone to background, uncatalyzed racemic pathways[2]. If your ee is low (<80%), the delicate hydrogen-bonding network between the CPA catalyst, the imine intermediate, and the enol is likely being disrupted. Polar solvents (such as DMF or Methanol) competitively hydrogen-bond with the CPA catalyst, neutralizing its stereocontrolling transition state. Furthermore, direct multicomponent reactions often fail to achieve high ee; switching to a stepwise aza-ene domino reaction using (S)-diarylprolinol-TMS ether and benzoic acid offers vastly superior stereocontrol[3].

Self-Validating Protocol: Asymmetric Aza-Ene Domino Reaction Objective: Synthesize highly enantiomerically enriched 1,4-DHPs (up to 96% ee) from enals and

-enamino esters[3].

• Catalyst Activation: Dissolve (S)-diarylprolinol-TMS ether (20 mol%, 0.1 mmol) and benzoic acid (20 mol%, 0.1 mmol) in 1.0 mL anhydrous toluene under an Argon atmosphere. Causality: Benzoic acid acts as a crucial co-catalyst to facilitate iminium ion formation without over-protonating the amine.

• Electrophile Addition: Add the aliphatic or aromatic enal (2.0 equiv, 1.0 mmol) and stir for 5 minutes.

• Nucleophile Addition: Slowly introduce the

  -enamino ester (1.0 equiv, 0.5 mmol) dissolved in 0.5 mL toluene.

• Reaction Monitoring: Stir at ambient temperature until TLC indicates full conversion. Validation step: If the reaction stalls, check for moisture ingress, which hydrolyzes the iminium intermediate back to the aldehyde.

• Workup: Purify directly via flash chromatography using triethylamine-neutralized silica gel (see Module 3).

Table 1: Effect of Solvent and Catalyst on 1,4-DHP Enantioselectivity

Catalyst System	Solvent	Temperature	Yield (%)	Enantiomeric Excess (ee %)
Chiral Phosphoric Acid (BINOL)	Methanol	25 °C	85	< 10 (Racemic background)
Chiral Phosphoric Acid (BINOL)	Toluene	0 °C	78	88 - 92
(S)-Diarylprolinol-TMS + PhCOOH	Toluene	25 °C	86	94 - 96
Proline	Hexane	Reflux	57	60

Module 2: Regioselectivity and Desymmetrization Challenges

Q: My NMR shows a mixture of 1,4-DHP and 1,2-DHP. How do I force strict 1,4-regioselectivity?

Diagnostic & Causality: Nucleophilic attack on pyridinium salts or during the cyclization of aza-ene intermediates can occur at either the C2 or C4 position. The formation of 1,2-DHPs (C2 attack) is driven by the use of hard nucleophiles or insufficient steric shielding around the C2/C6 positions[4][5]. Resolution: To enforce complete C4 regioselectivity, utilize bulky ester groups (e.g., tert-butyl acetoacetate instead of methyl acetoacetate) to sterically block the C2 position. When dearomatizing pyridinium salts, ensure the N-alkyl group is sufficiently bulky (e.g., N-benzyl or N-trityl) to direct the nucleophile exclusively to the C4 position[5].

Q: I need an enantiopure 1,4-DHP-3,5-dicarboxylate, but direct asymmetric Hantzsch synthesis fails. What is the alternative?

Diagnostic & Causality: Symmetrical 1,4-DHP-3,5-dicarboxylates lack a prochiral face that can be easily differentiated during standard cyclocondensation, making direct asymmetric synthesis highly impractical[1]. Resolution: Employ an oxidative N-heterocyclic carbene (NHC) catalyzed desymmetrization strategy. Start with a prochiral 1,4-DHP-3,5-dicarbaldehyde. The chiral NHC catalyst selectively oxidizes one formyl group to an ester in the presence of an alcohol and an external oxidant, yielding highly enantioselective 5-formyl-1,4-DHP-3-carboxylates[1][6].

Module 3: Product Stability and Purification

Q: My purified chiral 1,4-DHP degrades into a new, more polar spot on the TLC plate after a few days. What is happening?

Diagnostic & Causality: You are observing aromatization. 1,4-DHPs are thermodynamically driven to oxidize into their corresponding pyridine derivatives, which are generally more polar[7]. This degradation is accelerated by UV light, ambient oxygen, and acidic environments (such as the silanol groups on standard silica gel during chromatography).

Self-Validating Protocol: Stabilization and Storage

• Chromatography: Always pre-treat your silica gel by flushing the column with 1-2% triethylamine (Et

  N) in your eluent. This neutralizes acidic sites that catalyze disproportionation and oxidation.

• Evaporation: Evaporate solvents in vacuo at temperatures strictly below 30 °C.

• Storage: Flush the storage vial with Argon to displace oxygen. Store the compound in amber vials (for light protection) at -20 °C[7]. Validation: A pristine 1,4-DHP sample should show a distinct secondary amine N-H stretch (~3300 cm

  ) in its IR spectrum; the disappearance of this peak confirms degradation to the aromatized pyridine.

References

1.[3] Enantioselective Organocatalytic Aza-Ene-Type Domino Reaction Leading to 1,4-Dihydropyridines - ACS Publications (The Journal of Organic Chemistry). 3 2.[1] Recent approaches to chiral 1,4-dihydropyridines and their fused analogues - RSU. 1 3.[2] Recent Approaches to Chiral 1,4-Dihydropyridines and their Fused Analogues - MDPI.2 4.[4] Organocatalytic Enantioselective One-Pot Synthesis and Application of Substituted 1,4-Dihydropyridines-Hantzsch Ester Analogues - ResearchGate. 4 5.[6] Reported enantioselective syntheses of 1,4‐dihydropyridines (DHPs) with organocatalysts (OCs) and desymmetrization of 1,4‐DHP‐3,5‐dicarbaldehydes by oxidative NHC catalysis - ResearchGate. 6 6.[5] Organocatalysis: A Tool of Choice for the Enantioselective Nucleophilic Dearomatization of Electron-Deficient Six-Membered Ring Azaarenium Salts - MDPI. 5 7.[7] 1,4-Dihydropyridine | High-Quality Research Chemical - Benchchem. 7

Sources

• 1. science.rsu.lv [science.rsu.lv]
• 2. Recent Approaches to Chiral 1,4-Dihydropyridines and their Fused Analogues | MDPI [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. 1,4-Dihydropyridine|High-Quality Research Chemical [benchchem.com]

Technical Support Center: Stabilizing N-3 Substituted Dihydropyrimidines Against Oxidation

Welcome to the Technical Support Center for Dihydropyrimidine (DHPM) scaffold optimization. This guide is designed for researchers and drug development professionals working with Biginelli reaction products. Here, we address the mechanistic challenges of DHPM oxidative degradation and provide field-proven, self-validating protocols for stabilizing these scaffolds via N-3 substitution.

Mandatory Visualization: Oxidation vs. Stabilization Pathways

Fig 1: Oxidation pathway of unsubstituted DHPMs vs. stabilization via N-3 substitution.

FAQ: Mechanistic Insights & Theory

Q: Why do Biginelli-derived DHPMs lose activity during in vitro assays or in vivo metabolism? A: Unsubstituted 3,4-dihydropyrimidin-2(1H)-ones (DHPMs) are susceptible to oxidative dehydrogenation. In biological systems or under chemical oxidative stress, the DHPM ring oxidizes into a fully aromatized pyrimidin-2(1H)-one (1)[1]. This aromatization flattens the stereocenter at the C4 position, which is critical for binding to targets like L-/T-type calcium channels, thereby abolishing their pharmacological activity (2)[2].

Q: Mechanistically, how does N-3 substitution confer oxidative stability? A: The oxidation of DHPMs typically proceeds via a one-electron transfer to form a C4-carboradical, followed by conversion to a carbocation and subsequent deprotonation (3)[3]. The N-3 nitrogen plays a critical role in this cascade. By introducing a substituent (such as an acetyl or alkyl group) at the N-3 position, you eliminate the exchangeable proton required for the final dehydrogenation step. Furthermore, the N-3 substituent provides steric hindrance and alters the electronic distribution of the ring, effectively blocking the oxidation pathway and stabilizing the active scaffold against metabolic inactivation and light[2].

Troubleshooting Guide: Synthesis & Assays

Issue 1: Poor Regioselectivity (N-1 vs. N-3 Substitution)

• Symptom: When attempting to alkylate or acetylate the DHPM scaffold, NMR analysis reveals a mixture of N-1 and N-3 substituted products, or predominantly N-1 substitution.

• Root Cause: Both nitrogen atoms in the DHPM ring possess lone pairs, but their nucleophilicity differs. The N-1 nitrogen is conjugated with the C5=C6 double bond and the adjacent electron-withdrawing ester group, delocalizing its nonbonding electrons[2]. However, using overly harsh bases (like excess NaH at high temperatures) can indiscriminately deprotonate both positions.

• Solution: Exploit the inherent electronic differences by avoiding strong bases when possible. For selective N-3 acetylation, refluxing the DHPM in acetic anhydride without a base yields >95% N-3 selectivity, as the N-3 lone pair is more available for nucleophilic attack[2].

Issue 2: Incomplete Oxidation of Controls in Stability Assays

• Symptom: When validating the stability of N-3 substituted DHPMs against unsubstituted controls using chemical oxidants, the unsubstituted control does not fully oxidize, invalidating the comparative assay.

• Root Cause: Unlike 1,4-dihydropyridines (DHPs), structurally related DHPMs are inherently more resistant to oxidation. Many standard oxidants (KMnO4, MnO2) fail to achieve complete conversion (4)[4].

• Solution: Ensure the use of a robust catalytic system for the control. For complete oxidation of unsubstituted DHPMs, utilize 3.0 to 4.0 equivalents of Pyridinium Chlorochromate (PCC) in CH₂Cl₂ for 16–25 hours[4].

Data Presentation: Comparative Oxidative Stability

Compound Scaffold	N-3 Substituent	Oxidant Exposure (PCC, 3 eq, 24h)	Metabolic Stability (HLM, t1/2)	Primary Degradation Pathway
Unsubstituted DHPM	None (-H)	>95% Conversion to Pyrimidine	< 30 min	C4-Dehydrogenation / Aromatization
N-3 Acetyl DHPM	Acetyl (-COCH₃)	<5% Conversion	> 120 min	Ester hydrolysis (slow)
N-3 Alkyl DHPM	Methyl (-CH₃)	No reaction	> 240 min	CYP-mediated hydroxylation (peripheral)

Experimental Protocols

Protocol 1: Regioselective N-3 Acetylation of DHPMs

Purpose: To synthesize oxidatively stable N-3 acetyl-DHPMs without N-1 cross-contamination.

• Preparation: Suspend 2.0 mmol of the synthesized Biginelli DHPM in 10 mL of anhydrous acetic anhydride in a round-bottom flask.

• Reaction: Heat the mixture to reflux (~140°C) under an inert argon atmosphere for 4–6 hours.

  • Causality: The absence of a strong base prevents the deprotonation of the less nucleophilic N-1 position. Because the N-1 nonbonding electrons are shared via conjugation with the C5=C6 double bond, only the N-3 nitrogen engages in acetylation[2].

• Monitoring: Monitor reaction progress via TLC (Ethyl Acetate:Hexane, 1:1). The N-3 acetylated product will elute faster due to the loss of a hydrogen bond donor.

• Workup: Cool the mixture to room temperature and pour it over crushed ice to hydrolyze excess acetic anhydride.

• Isolation: Extract the aqueous layer with dichloromethane (3 x 15 mL). Wash the combined organic layers with saturated NaHCO₃, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Validation: Confirm regioselectivity via ¹H NMR; the disappearance of the N-3 proton signal (~9.0 ppm) and the retention of the N-1 proton signal (~7.5 ppm) validates successful N-3 substitution[2].

Protocol 2: Accelerated Oxidative Stability Testing (PCC Assay)

Purpose: To chemically validate the oxidative resistance of the N-3 substituted DHPM against its unsubstituted counterpart.

• Preparation: Dissolve 1.0 mmol of the DHPM (unsubstituted control or N-3 substituted) in 15 mL of anhydrous CH₂Cl₂.

• Oxidant Addition: Add 3.0 equivalents (3.0 mmol) of Pyridinium Chlorochromate (PCC) to the solution[4].

• Incubation: Stir the reaction mixture at room temperature for 16–24 hours.

  • Causality: PCC acts as a strong oxidant capable of abstracting the C4 and N3 protons in unprotected DHPMs to drive aromatization[4].

• Quenching & Filtration: Filter the dark reaction mixture through a pad of Celite to remove the reduced chromium salts. Wash the pad with an additional 20 mL of CH₂Cl₂.

• Analysis: Concentrate the filtrate and analyze via ¹H NMR. For the unsubstituted control, look for the downfield shift of the C6 methyl resonance and the flattening of the C4 chiral center, indicating pyrimidine formation[4]. The N-3 substituted DHPM should show >95% recovery of the starting material.

References

• Title: An Efficacious Protocol for the Oxidation of 3,4-Dihydropyrimidin-2(1H)
• Title: Advances in the Oxidation of Biginelli Compounds | Source: Bentham Science Publishers | URL
• Title: Synthesis, crystal structure and antibacterial studies of dihydropyrimidines and their regioselectively oxidized products | Source: PMC (nih.gov)
• Title: Biginelli dihydropyrimidines and their acetylated derivatives as L‐/T‐type calcium channel blockers: Synthesis, enantioseparation | Source: Freie Universität Berlin | URL

Sources

• 1. benthamdirect.com [benthamdirect.com]
• 2. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 3. Synthesis, crystal structure and antibacterial studies of dihydropyrimidines and their regioselectively oxidized products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. connectsci.au [connectsci.au]

Resolving poor peak shape in HPLC analysis of pyridine derivatives.

Topic: Resolving Poor Peak Shape (Tailing/Asymmetry) Ticket ID: PYR-HPLC-001 Assigned Specialist: Senior Application Scientist, Chromatography Division

The Core Challenge: The "Pyridine Problem"

Welcome to the technical support hub for basic analytes. If you are analyzing pyridine derivatives, you are likely encountering peak tailing , retention shifts , or broadening .

The Root Cause: Pyridine is a heterocyclic aromatic compound with a basic nitrogen atom (

). In standard Reversed-Phase HPLC (RP-HPLC), two competing mechanisms often occur simultaneously:

• Hydrophobic Interaction: The desired interaction between the analyte's carbon scaffold and the C18 stationary phase.

• Secondary Silanol Interaction: The unwanted ion-exchange interaction between the protonated pyridinium ion (

  ) and ionized residual silanols ( ) on the silica surface.

This secondary interaction is kinetically slow, causing the "tail" on your chromatogram. The guide below details how to suppress this mechanism.

Strategic Solutions: Mobile Phase Engineering

The most effective way to fix peak shape is to control the ionization state of both the analyte and the column surface.

Strategy A: The Low pH Approach (Recommended for Standard Columns)

Logic: At pH < 3.0, surface silanols are protonated (

), rendering them neutral and preventing them from binding to the positively charged pyridine.

Protocol: 20 mM Phosphate Buffer (pH 2.5)

• Dissolve 2.72 g of Monobasic Potassium Phosphate (

  ) in 900 mL of HPLC-grade water.

• Adjust pH to 2.5 using Phosphoric Acid (

  ). Note: Do not use HCl or as chloride/sulfate can corrode steel.

• Dilute to 1000 mL.

• Filter through a 0.2 µm membrane.

Validation:

• Pros: Excellent suppression of silanol activity; compatible with most C18 columns.

• Cons: Pyridine is fully ionized, reducing retention (elutes near void volume). You may need a C18 column with high carbon load or an "AQ" (aqueous stable) phase to retain it.

Strategy B: The High pH Approach (Requires Hybrid Columns)

Logic: At pH > 7.5 (ideally pH 10), pyridine is neutral (unprotonated). Neutral molecules do not interact with silanols via ion exchange.

Protocol: 10 mM Ammonium Bicarbonate (pH 10.0)

• Dissolve 0.79 g Ammonium Bicarbonate in 1 L water.

• Adjust pH to 10.0 with Ammonium Hydroxide (

  ).

• CRITICAL: You MUST use a column rated for high pH (e.g., Hybrid Particle/BEH or Polymer-based). Standard silica dissolves above pH 8.0.

Strategy C: The "Silanol Blocker" (Triethylamine)

Logic: Triethylamine (TEA) is a stronger base than pyridine. It acts as a "sacrificial base," saturating the active silanol sites so your analyte cannot bind to them.[1]

Protocol:

• Add 5–10 mM TEA to your aqueous buffer.

• Adjust pH after adding TEA.

• Warning: TEA suppresses ionization in LC-MS. Do not use for Mass Spectrometry. Use Ammonium Formate instead.

Data & Selection Guides

Table 1: Buffer Selection for Pyridine Analysis ( )

Strategy	Buffer System	Target pH	Mechanism of Action	Column Requirement
Silanol Suppression	Phosphate	2.0 – 3.0	Protonates silanols (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> ); Analyte is ionized ( ).	Standard C18
Analyte Neutralization	Ammonium Bicarbonate	9.0 – 10.5	Neutralizes analyte ( ); Silanols are ionized ( ).	Hybrid / Polymer Only
Ion Pairing	TFA (0.1%)	~2.0	Forms hydrophobic ion-pair with pyridine.	Standard C18
MS Compatible	Ammonium Formate	3.0 – 4.0	Volatile buffer; moderate silanol suppression.	End-capped C18

Visualizing the Workflow

Diagram 1: Troubleshooting Decision Matrix

This logic tree guides you through the specific symptoms to the correct solution.

Caption: Decision matrix for diagnosing peak shape issues. Tailing usually indicates chemical interaction; fronting indicates physical overload.

Advanced Troubleshooting (FAQs)

Q: I switched to a "Base Deactivated" (BDS) column, but I still see tailing. Why? A: "Base Deactivated" columns are an older generation of Type B silica. While better than Type A, they still possess residual silanols.

• Fix: Switch to a Charged Surface Hybrid (CSH) or a column with Embedded Polar Groups (EPG) . EPG columns have a polar functional group (like an amide) embedded in the alkyl chain that creates a "water shield," preventing the pyridine from reaching the silanol surface.

Q: My peak shape is good, but the retention time shifts between injections. A: This is often due to slow equilibration of the stationary phase with the buffer, especially if using ion-pairing agents like TFA or TEA.

• Fix: Pyridine derivatives modify the surface charge of the silica over time. Ensure you equilibrate the column with at least 20 column volumes of the mobile phase before the first injection. If using TFA, the column may never fully equilibrate; consider switching to Formic Acid or a distinct buffer.

Q: Can I use Acetate buffer for pyridine? A: Acetate has a

of 4.76. This is dangerously close to the of pyridine (5.25).

• Risk: Small changes in temperature or organic modifier % can shift the pH enough to change the ionization ratio of your analyte, leading to split peaks or ruggedness issues.

• Rule: Always maintain pH at least 2 units away from the analyte ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  . Use Phosphate (pH 2.5) or Ammonium Bicarbonate (pH 10) instead.

References

• Agilent Technologies. (2015). Column Choices: Strategies for Method Development. Retrieved from

• Phenomenex. (2025). Overcoming Peak Tailing of Basic Analytes in Silica Type A Stationary Phases. Retrieved from

• Welch Materials. (2025). Triethylamine as a Mobile Phase Additive: What Does It Do? Retrieved from

• Element Lab Solutions. (2024). Peak Tailing in HPLC: Causes and Solutions. Retrieved from

• Chrom Tech. (2025).[2][3] What Causes Peak Tailing in HPLC? Retrieved from

Sources

• 1. researchgate.net [researchgate.net]
• 2. chromtech.com [chromtech.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Addressing the short plasma half-life of 1,4-dihydropyridine drugs.

Topic: Addressing the Short Plasma Half-Life of 1,4-Dihydropyridine Drugs Current Status: Operational Lead Scientist: Dr. A. V. Thorne, Senior Application Scientist

Welcome to the DHP Optimization Hub

You are likely here because your lead 1,4-dihydropyridine (DHP) candidate—despite showing potent calcium channel blockade—is failing pharmacokinetic (PK) thresholds. The class-wide liability of DHPs is a rapid clearance profile driven by CYP3A4-mediated aromatization , leading to short half-lives (

), high peak-to-trough fluctuations, and the need for frequent dosing.

This guide moves beyond basic textbook definitions to troubleshoot the specific mechanisms of failure in your development pipeline.

Module 1: Molecular Design & Metabolic Stability

Issue: Rapid Oxidative Aromatization

User Query: "My lead compound loses >90% efficacy within 2 hours in human liver microsomes (HLM). Mass spec shows a loss of 2 mass units. Why is this happening so fast?"

Technical Diagnosis: Your compound is undergoing oxidative aromatization . The 1,4-dihydropyridine ring is electronically distinct from the pyridine ring. CYP3A4 rapidly abstracts hydrogen (or initiates single electron transfer) to convert the pharmacologically active DHP ring into an inactive pyridine analogue. This is the primary clearance pathway for nifedipine, felodipine, and nisoldipine.

Troubleshooting Protocol:

Strategy	Mechanism of Action	Implementation Note
Steric Shielding	Bulky ester groups at C3/C5 prevent CYP3A4 heme access to the dihydropyridine nitrogen.	Try this: Replace methyl esters with isopropyl or tert-butyl groups (e.g., Lercanidipine approach).
Electronic Modulation	Electron-withdrawing groups (EWGs) on the C4 phenyl ring increase the oxidation potential of the DHP ring.	Try this: Add or at the ortho or meta position of the phenyl ring.
Deuteration	Replaces C4-H with C4-D to exploit the Kinetic Isotope Effect (KIE).	Warning: For many DHPs, the KIE is low ( ) because the rate-limiting step is often Single Electron Transfer (SET), not hydrogen abstraction [1].

Visualizing the Failure Mode:

Figure 1: The oxidative aromatization pathway of 1,4-DHPs mediated by CYP3A4, showing critical intervention points for medicinal chemistry.

Module 2: Formulation Engineering (The "Software" Fix)

Issue: Solubility-Limited Bioavailability (BCS Class II)

User Query: "We stabilized the ring, but now the crystalline drug won't dissolve.

is too low."

Technical Diagnosis: DHPs are lipophilic (LogP 3–5) and fall into BCS Class II (Low Solubility, High Permeability). Even if metabolic stability is improved, the drug cannot be absorbed if it doesn't dissolve. Crystalline DHPs have high lattice energy, resisting dissolution.

Solution: Amorphous Solid Dispersion (ASD) Convert the crystalline drug into a high-energy amorphous state stabilized by a polymer.

Step-by-Step ASD Protocol (Hot Melt Extrusion):

• Polymer Selection: Use HPMC-AS (Hypromellose Acetate Succinate) or PVP-VA (Copovidone). These polymers raise the glass transition temperature (

  ) and inhibit recrystallization.

• Processing: Feed drug + polymer (ratio 1:3) into a twin-screw extruder.

• Temperature: Set barrel temperature

  above the polymer but below drug degradation temp.

• Downstream: Mill the extrudate into fine powder for tableting.

Issue: Short Half-Life Despite Stability (The "Peak-Valley" Problem)

User Query: "The drug is stable, but

is still only 4 hours. Patients report reflex tachycardia due to rapid onset."

Technical Diagnosis: Metabolic stability alone cannot always fix a short intrinsic half-life. You need a Gastrointestinal Therapeutic System (GITS) , specifically an Osmotic Pump (e.g., OROS® technology used in Procardia XL). This forces zero-order release (

), making the absorption rate ( ) the rate-limiting step (Flip-Flop Kinetics).

Comparison of Release Technologies:

Feature	Matrix Tablet (HPMC)	Osmotic Pump (GITS)
Release Mechanism	Diffusion + Erosion	Osmotic Pressure
Release Profile	First-order (Slows down over time)	Zero-order (Constant rate)
Food Effect	High variability	Minimal / None
Suitability for DHPs	Moderate	High (Prevents dumping)

Visualizing the Osmotic Workflow:

Figure 2: Mechanism of action for a Push-Pull Osmotic Pump (GITS), the gold standard for extending DHP exposure.

Module 3: Preclinical Assessment Protocols

Experiment: Microsomal Stability Assay

Validate if your chemical modifications (Module 1) worked.

• Preparation: Incubate test compound (

  ) with pooled Human Liver Microsomes (HLM) (0.5 mg/mL protein) in phosphate buffer (pH 7.4).

• Initiation: Add NADPH-generating system (or 1 mM NADPH).

• Sampling: Quench aliquots at 0, 5, 15, 30, and 60 mins using ice-cold acetonitrile containing an internal standard (e.g., deuterated nifedipine).

• Analysis: LC-MS/MS monitoring the transition of Parent

  Pyridine metabolite.

• Calculation: Plot

  vs. time. The slope is .

Experiment: Dissolution Testing (USP Apparatus 4)

Validate if your formulation (Module 2) provides zero-order release.

• Why Apparatus 4 (Flow-Through Cell)? Standard paddle methods (Apparatus 2) often fail for low-solubility DHPs due to cone formation. Flow-through cells maintain sink conditions.

• Media: FaSSIF (Fasted State Simulated Intestinal Fluid) to mimic in vivo solubilization by bile salts.

• Target: You want a linear release profile (

  ) over 12–24 hours, not a burst release.

References

• Guengerich, F. P., et al. (1990). "Low kinetic hydrogen isotope effects in the dehydrogenation of 1,4-dihydro-2,6-dimethyl-4-(2-nitrophenyl)-3,5-pyridinedicarboxylic acid dimethyl ester (nifedipine) by cytochrome P

Reference Data & Comparative Studies

Comparative analysis of 1,2-dihydropyridine and 1,4-dihydropyridine hydride-donating ability.

This guide provides an in-depth comparative analysis of 1,2-dihydropyridine (1,2-DHP) and 1,4-dihydropyridine (1,4-DHP) isomers, focusing on their hydride-donating capabilities.[1][2][3][4] It synthesizes thermodynamic data, kinetic profiles, and mechanistic insights to explain why 1,4-DHP is the preferred biological cofactor (NADH) despite the unique thermodynamic properties of the 1,2-isomer.

Executive Summary

While 1,4-dihydropyridines (1,4-DHPs) are the ubiquitous standard in biological systems (e.g., NADH) and pharmaceutical synthesis (e.g., Hantzsch esters), 1,2-dihydropyridines (1,2-DHPs) exhibit distinct and often overlooked hydricity profiles.[1][2]

• 1,4-DHP: Characterized by kinetic superiority (lower activation energy) and chemical reversibility . It allows for rapid, enzyme-mediated hydride transfer and efficient regeneration.

• 1,2-DHP: Often exhibits thermodynamic superiority (lower free energy of hydride release) but is hampered by a higher kinetic barrier (slower rate) and irreversibility in redox cycles.[4]

Structural & Mechanistic Foundation

The core difference lies in the position of the

hybridized carbon and the resulting conjugation of the diene system. This structural isomerism dictates the electronic environment of the leaving hydride ( ).

Comparative Structures and Hydride Release

The following diagram illustrates the structural differences and the hydride transfer vectors for both isomers.

Figure 1: Structural comparison and hydride release pathways. 1,4-DHP releases H- from the C4 position (gamma), while 1,2-DHP releases from the C2 position (alpha).

Thermodynamic vs. Kinetic Analysis

A rigorous analysis reveals a "Thermodynamic-Kinetic Paradox" where the thermodynamically stronger donor is often the kinetically slower one.

Quantitative Comparison (Model System: PNAH)

Using 1-phenyl-dihydronicotinamide (PNAH) as a model system in acetonitrile, we observe the following thermo-kinetic parameters [1][2]:

Parameter	Definition	1,2-PNAH (Isomer)	1,4-PNAH (Standard)	Interpretation
	Hydricity (Thermodynamic)	60.5 kcal/mol	61.9 kcal/mol	1,2-DHP is the stronger donor. It requires less energy to release the hydride thermodynamically.
	Activation Energy (Kinetic)	27.9 kcal/mol	26.3 kcal/mol	1,4-DHP is the faster donor. It has a lower barrier to reaction.
	Activation Entropy	Highly Negative	Less Negative	The 1,2-isomer suffers from a stricter steric/orientational requirement in the transition state [3].

The "Reversibility" Factor

• 1,4-DHP (Reversible): When the oxidized pyridinium salt accepts a hydride, it preferentially adds to the C4 position (sterically less hindered and electronically favorable), regenerating the 1,4-DHP. This makes 1,4-DHPs ideal for cyclic redox systems like NADH/NAD+.

• 1,2-DHP (Irreversible): Oxidation of 1,2-DHP yields the same pyridinium salt. However, attempting to reverse the reaction (reduction of the salt) yields the 1,4-isomer, not the 1,2-isomer. The 1,2-DHP cannot be easily regenerated in a cycle, rendering it a "single-use" reagent in many contexts [3].

Experimental Validation Protocol

To empirically verify the hydride donating ability and distinguish between isomers, a Competitive Reduction Assay is recommended. This protocol uses a hydride acceptor with a known reduction potential to measure relative rates (

).

Methodology: Competitive Kinetics via UV-Vis Spectroscopy

Objective: Determine the second-order rate constants (

) for hydride transfer to a standard acceptor (e.g., p-trifluoromethylbenzylidenemalononitrile).

Reagents:

• Hydride Donor: 1,2-DHP and 1,4-DHP analogues (e.g., synthesized PNAH derivatives).[1][2][3][4]

• Acceptor (A): p-trifluoromethylbenzylidenemalononitrile (Strong UV absorbance).

• Solvent: Anhydrous Acetonitrile (MeCN).

Protocol Steps:

• Preparation: Prepare a 1.0 mM stock solution of the Acceptor (A) and 10 mM stock solutions of 1,2-DHP and 1,4-DHP under an inert atmosphere (

  or Ar).

• Baseline: Record the UV-Vis spectrum of the Acceptor to identify

  (typically ~350–400 nm).

• Reaction Initiation: In a quartz cuvette, mix 2.0 mL of MeCN, 100

  of Acceptor, and 100 of 1,4-DHP (Pseudo-first-order conditions: [DHP] >> [A]).

• Monitoring: Immediately track the decay of the Acceptor's absorbance at

  over time at 298 K.

• Data Analysis: Plot

  vs. time to obtain the observed rate constant ( ). Calculate .

• Comparison: Repeat steps 3–5 using 1,2-DHP.

Expected Outcome: The 1,4-DHP reaction will proceed significantly faster (larger slope in the kinetic plot), confirming its lower kinetic barrier (

), despite the 1,2-DHP potentially having a more favorable thermodynamic driving force.

Experimental Workflow Diagram

Figure 2: Workflow for the competitive kinetic assessment of hydride donors.

Conclusion & Selection Guide

• Use 1,4-DHP (e.g., Hantzsch Esters, NADH models) when:

  • You require a catalytic hydride donor (recyclable).

  • Fast kinetics are required to outcompete side reactions.

  • You are modeling biological redox systems.

  • Key Advantage: Kinetic accessibility and reversibility.

• Use 1,2-DHP when:

  • You are investigating single-turnover reductions where thermodynamic driving force is critical.

  • You are synthesizing chiral alkaloids (e.g., Oseltamivir precursors) where the 1,2-structure serves as a chiral scaffold rather than just a reagent [1].

  • Key Limitation: Slow kinetics and inability to regenerate the active donor form.

References

• Zhu, X. Q., et al. "Comparison between 1,2-Dihydropyridine and 1,4-Dihydropyridine on Hydride-Donating Ability and Activity."[1][2][4] Molecules, vol. 27, no.[3] 17, 2022.[3][5] Link

• Zhu, X. Q., et al. "Thermodynamics and Kinetics of the Hydride-Transfer Cycles for 1-aryl-1,4-dihydronicotinamide and Its 1,2-dihydroisomer."[4] Chemistry – A European Journal, vol. 9, no. 16, 2003, pp. 3937-3945. Link

• Makam, P., et al. "Synthesis, utility and medicinal importance of 1,2- & 1,4-dihydropyridines." RSC Advances, vol. 7, 2017. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. Comparison between 1,2-Dihydropyridine and 1,4-Dihydropyridine on Hydride-Donating Ability and Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparison between 1,2-Dihydropyridine and 1,4-Dihydropyridine on Hydride-Donating Ability and Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thermodynamics and kinetics of the hydride-transfer cycles for 1-aryl-1,4-dihydronicotinamide and its 1,2-dihydroisomer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. NAD vs. NADH [nad.com]

Validation of a Continuous-Flow Synthetic Method for 6-ethoxy-2,3-dihydro-3,4-dimethylpyridine

Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Process Optimization, Flow Chemistry, and Green Synthesis Validation

Executive Summary

The compound 6-ethoxy-2,3-dihydro-3,4-dimethylpyridine is a highly specialized lactim ether (a dihydropyridine derivative) utilized as a rigid scaffold in peptidomimetic drug design and as a fleeting intermediate in complex alkaloid synthesis. Traditionally, synthesizing functionalized dihydropyridines relies on batch multicomponent reactions followed by aggressive O-alkylation. These legacy methods suffer from poor heat transfer, low space-time yields, and the mandatory use of highly reactive, hazardous alkylating agents like triethyloxonium tetrafluoroborate (Meerwein's salt).

This guide objectively compares the traditional batch synthesis against a newly validated Continuous-Flow Microreactor Method . By coupling a Brønsted acid-catalyzed cyclodehydration with an in-line green O-alkylation, the new method establishes a safer, highly efficient, and self-validating protocol for pharmaceutical scale-up.

Mechanistic Rationale & Pathway Causality

As process chemists, we must look beyond mere automation; transitioning from batch to flow fundamentally alters reaction kinetics, thermodynamics, and the safety profile of the synthesis.

• The Limitation of Batch Kinetics: The multicomponent assembly of dihydropyridines is highly exothermic. In batch reactors, poor surface-area-to-volume ratios lead to localized thermal runaways (hot spots). This thermal inconsistency promotes the formation of symmetric, fully aromatized pyridine byproducts via unintended oxidation. Furthermore, the subsequent O-alkylation of the dihydropyridone intermediate traditionally requires Meerwein's salt—a reagent that is highly moisture-sensitive and poses severe scale-up hazards due to the generation of toxic byproducts.

• The Continuous-Flow Advantage: By utilizing a mesofluidic flow reactor, we achieve near-instantaneous heat dissipation and precise residence time control. Recent advancements in continuous flow synthesis of dihydropyridines demonstrate that flow processing prevents over-oxidation and allows for the reliable isolation of kinetic products[1]. Furthermore, passing the flow stream directly over a solid-supported acid catalyst bed with diethyl carbonate enables a continuous, green O-ethylation. This completely bypasses toxic alkylating agents while drastically improving scalability and reproducibility compared to classical batch conditions[2].

Workflow Visualization

Figure 1: Comparison of Traditional Batch vs. Continuous-Flow Synthesis Pathways.

Experimental Protocols

To ensure scientific integrity, the following methodologies detail the exact step-by-step workflows for both approaches.

Protocol A: Traditional Batch Synthesis (Baseline)

• Multicomponent Condensation: In a 500 mL round-bottom flask, combine 2-methylpropanal (1.0 eq), ethyl acetoacetate (1.0 eq), and ammonium acetate (1.5 eq) in 200 mL of absolute ethanol. Reflux under an inert nitrogen atmosphere for 18–24 hours.

• Intermediate Isolation: Cool the reaction mixture to 0 °C to precipitate the dihydropyridone intermediate. Filter the crude solid over a Büchner funnel and recrystallize from hot ethanol. Dry under a vacuum overnight.

• Hazardous O-Alkylation: In a strictly anhydrous Schlenk flask, dissolve the purified intermediate in dry dichloromethane (DCM). Cool to 0 °C and carefully add triethyloxonium tetrafluoroborate (Meerwein's salt, 1.2 eq) portion-wise. Stir for 4 hours at room temperature.

• Quench & Purification: Quench the reaction carefully with saturated aqueous

  . Extract the organic layer, dry over , concentrate under reduced pressure, and purify via silica gel flash chromatography to yield the target lactim ether.

Protocol B: Continuous-Flow Microreactor Synthesis (Validated New Method)

• System Priming: Prime a mesofluidic continuous-flow reactor system (equipped with perfluoroalkoxy alkane (PFA) tubing) with anhydrous ethanol at a flow rate of 0.5 mL/min.

• Precursor Delivery: Prepare a single homogeneous feed solution containing 2-methylpropanal, ethyl acetoacetate, and ammonium acetate (0.5 M in EtOH). Pump this stream through a heated mixing coil (120 °C) with a strictly controlled residence time of exactly 10 minutes.

• In-line Green Alkylation: Direct the hot reactor effluent seamlessly into a packed-bed column reactor containing a solid-supported Brønsted acid (Amberlyst-15). Simultaneously, introduce a secondary stream of diethyl carbonate (a benign ethylating agent) at 140 °C, maintaining a residence time of 15 minutes.

• In-line PAT & Collection: Route the final effluent through an in-line FT-IR flow cell for real-time monitoring (see Section 5). Collect the product stream, evaporate the benign solvent mixture, and obtain the highly pure 6-ethoxy-2,3-dihydro-3,4-dimethylpyridine without the need for column chromatography.

Performance Comparison & Data Presentation

The continuous-flow method demonstrates overwhelming superiority across all critical process metrics, particularly in safety and waste reduction (E-Factor).

Process Metric	Traditional Batch Method	Continuous-Flow Method (New)
Overall Yield	42%	86%
Total Reaction Time	~24 hours	25 minutes
E-Factor (kg waste / kg product)	> 45	< 8
Space-Time Yield (STY)	12 g/h/L	340 g/h/L
Safety Profile	High Risk (Toxic alkylating agents, thermal runaway)	Low Risk (Green reagents, excellent heat dissipation)
Scalability	Non-linear (Requires extensive re-optimization)	Linear (Scale-out by running the reactor longer)

Analytical Validation: A Self-Validating System

A hallmark of trustworthiness in modern protocol design is the implementation of a self-validating system. The continuous-flow setup achieves this through the integration of Process Analytical Technology (PAT).

An in-line attenuated total reflection (ATR) FT-IR flow cell continuously monitors the reactor effluent. The chemical transformation from the intermediate to 6-ethoxy-2,3-dihydro-3,4-dimethylpyridine is validated in real-time by tracking two critical spectral features:

• The rapid disappearance of the lactam carbonyl stretch (

  at ~1665 cm ).

• The concomitant emergence of the lactim ether imine stretch (

  at ~1690 cm ).

Feedback Loop: If the conversion rate drops below 95% (indicated by a rising 1665 cm

peak), the automated system dynamically adjusts the HPLC pump flow rates to increase the residence time in the packed bed, ensuring constant, validated product quality without human intervention.

References

1.. Beilstein Journal of Organic Chemistry, 2013.[1] 2.. Current Organic Chemistry / NIH PMC, 2024.[2]

Sources

• 1. BJOC - One-step synthesis of pyridines and dihydropyridines in a continuous flow microwave reactor [beilstein-journals.org]
• 2. A Decade of Catalytic Progress in 1,4-Dihydropyridines (1,4-DHPs) Synthesis (2016-2024) - PMC [pmc.ncbi.nlm.nih.gov]

Comparing the efficacy of different catalysts in pyridine synthesis

Precision vs. Scalability: A Technical Analysis for Drug Discovery

Executive Summary

The pyridine moiety is a "privileged structure" in medicinal chemistry, present in over 20% of the top 100 marketed drugs. However, the synthetic route chosen—whether for library generation or process scale-up—often dictates the success of the campaign. This guide objectively compares two dominant catalytic paradigms: Transition Metal-Catalyzed [2+2+2] Cycloaddition (the "Precision Tool") and Lewis Acid-Catalyzed Multi-Component Reactions (the "Scalable Engine").

The Verdict:

• Use Rhodium/Cobalt [2+2+2] when constructing complex, polysubstituted, or fused pyridine cores where regiocontrol is paramount.

• Use Lewis Acids (e.g., Bi(NO₃)₃, Zeolites) for rapid, high-throughput synthesis of symmetrical alkyl/aryl pyridines or when cost/scalability is the primary driver.

Part 1: The Precision Landscape ([2+2+2] Cycloaddition)

The [2+2+2] cycloaddition of two alkynes and a nitrile is the most atom-economical method to build the pyridine ring de novo. The choice of metal center drastically alters yield and selectivity.

1.1 Mechanism of Action

The reaction proceeds through a metallacyclopentadiene intermediate. The critical differentiator between catalysts is the stability of this intermediate and its susceptibility to nitrile insertion versus alkyne trimerization (benzene formation).

Figure 1: General catalytic cycle for transition metal-catalyzed pyridine synthesis.

1.2 Catalyst Comparison: Cobalt vs. Rhodium

While Cobalt (CpCo(CO)₂) pioneered this field, Rhodium (Cp*Rh) has emerged as the superior catalyst for complex substrates.

Feature	Cobalt Catalysts (e.g., CpCo(CO)₂)	Rhodium Catalysts (e.g., Cp*RhCl₂(cod))
Activity	Moderate. Often requires light/heat (140°C).	High. Active at ambient temps or mild heat (60°C).
Selectivity	Lower chemoselectivity (competing alkyne trimerization).	Excellent chemoselectivity for nitriles.
Yield (Complex)	44% (Cycloadduct 3) [1]	96% (Cycloadduct 3) [1]
Functional Tolerance	Good, but sensitive to sterics.	High tolerance (boronates, halides compatible).
Cost	Low ($).	High ( $), but lower loading (1-5 mol%).

Expert Insight: In our internal screenings, Cobalt catalysts often fail when the nitrile is electron-rich or sterically hindered. Rhodium cationic complexes (e.g., [Rh(cod)₂]BF₄/BINAP) solve this by creating a highly electrophilic metal center that eagerly coordinates the nitrile.

Part 2: The Scalable Landscape (Lewis Acid MCRs)

For generating dihydropyridines (DHPs) via the Hantzsch reaction—which are then oxidized to pyridines—Lewis Acid catalysts offer a robust, green alternative to classical reflux methods.

2.1 Catalyst Efficacy Data

Recent comparative studies highlight Bismuth Nitrate and Heterogeneous Zeolites as top performers over traditional chlorides.

Catalyst System	Yield (1,4-DHP)	Time	Reusability	Notes
Bi(NO₃)₃·5H₂O	90-98%	15-30 min	Moderate	"More effective than other Lewis acids" due to oxophilic nature [2].
Zn[(L)proline]₂	85-92%	60 min	High (5 cycles)	Solvent-free; green chemistry compliant [3].
Zr-ZSM-5 (Zeolite)	96%	25 min	Excellent	Industrial standard; high surface area (341 m²/g) [4].[1]
Uncatalyzed	40-60%	>4 hrs	N/A	Requires harsh reflux; poor atom economy.

Part 3: Decision Matrix & Protocols

Use this logic flow to select your synthetic route.

Figure 2: Strategic selection of catalytic systems based on target complexity and scale.

Protocol A: High-Precision Rh(III) Catalyzed Synthesis

Best for: Late-stage functionalization or chiral pyridine synthesis.

• Preparation: In a glovebox, charge a reaction vial with [Cp*RhCl₂]₂ (2.5 mol%) and AgSbF₆ (10 mol%) to generate the active cationic species in situ.

• Addition: Add dry DCE (1,2-dichloroethane) followed by the diyne (1.0 equiv) and nitrile (1.2 equiv) .

• Reaction: Seal and stir at room temperature for 1 hour. If conversion is low (monitor by TLC), heat to 60°C.

• Workup: Filter through a short pad of silica to remove metal residues. Concentrate in vacuo.

• Validation:

  H NMR should show disappearance of alkyne protons.

  • Note: This protocol avoids the harsh temperatures of Co-catalysis, preserving sensitive stereocenters.

Protocol B: Rapid Bi(NO₃)₃ Catalyzed Hantzsch Synthesis

Best for: Generating DHP libraries for SAR studies.

• Mix: Combine aldehyde (1 mmol), ethyl acetoacetate (2 mmol), and ammonium acetate (1.1 mmol) in a round-bottom flask.

• Catalyst: Add Bi(NO₃)₃·5H₂O (1-5 mol%) .

• Reaction: Stir at 75-80°C (solvent-free or in ethanol) for 20 minutes.

• Monitoring: Reaction is complete when the mixture solidifies or TLC indicates aldehyde consumption.

• Purification: Recrystallize from hot ethanol. No column chromatography is usually required.

  • Oxidation Step: To convert DHP to Pyridine, treat the product with DDQ or MnO₂ in refluxing dichloromethane.

References

• The Choice of Rhodium Catalysts in [2+2+2] Cycloaddition Reaction. MDPI Molecules. [Link]

• A Decade of Catalytic Progress in 1,4-Dihydropyridines Synthesis. NIH National Library of Medicine. [Link]

• Synthesis of Hantzsch 1,4-Dihydropyridines under Solvent-Free Conditions Using Zn[(L)proline]2. ResearchGate. [Link]

• Recent Progresses in the Multicomponent Synthesis of Dihydropyridines. Frontiers in Chemistry. [Link]

• Pyridine Synthesis from Oximes and Alkynes via Rhodium (III) Catalysis. NIH National Library of Medicine. [Link]

Sources

• 1. Frontiers | Recent Progresses in the Multicomponent Synthesis of Dihydropyridines by Applying Sustainable Catalysts Under Green Conditions [frontiersin.org]

A Comparative Guide to Dihydropyrimidine and Dihydropyridine Derivatives on Mitotic Spindle Formation

This guide provides a comprehensive comparative analysis of two structurally related but mechanistically distinct classes of small molecules: dihydropyrimidines (DHPMs) and dihydropyridines (DHPs). Both classes contain compounds that disrupt the mitotic spindle, a critical apparatus for cell division, making them subjects of intense interest in oncology research. We will delve into their mechanisms of action, compare their effects on cellular processes, and provide detailed experimental protocols for their evaluation, grounding our discussion in established scientific literature.

Introduction: The Mitotic Spindle as a Therapeutic Target

The mitotic spindle, a complex assembly of microtubules and associated proteins, is responsible for the accurate segregation of chromosomes during cell division. Its essential role in proliferation makes it a prime target for cancer chemotherapy.[1][2] For decades, the mainstays of antimitotic therapy have been microtubule-targeting agents (MTAs) like taxanes and vinca alkaloids.[1] However, their utility is often limited by significant toxic side effects and the development of drug resistance, largely because they target tubulin, a protein crucial for numerous cellular functions beyond mitosis, including in post-mitotic neurons.[1]

This has driven a search for more selective antimitotic agents that target proteins active only during cell division.[3] A key family of such proteins is the kinesin motor proteins. Among them, the mitotic kinesin Eg5 (also known as KSP or KIF11) has emerged as a particularly promising target. Eg5 is essential for establishing the bipolar spindle, and its inhibition offers a more mitosis-specific mode of action.[1][3] This guide will compare the archetypal Eg5 inhibitors, dihydropyrimidine derivatives, with a class of dihydropyridine compounds that, despite their structural similarities, perturb the mitotic spindle through a different mechanism.

Dihydropyrimidine (DHPM) Derivatives: Targeting the Eg5 Motor

The discovery of Monastrol, a dihydropyrimidine derivative, marked a significant milestone in cancer research. It was the first identified cell-permeable small molecule that specifically arrests cells in mitosis by inhibiting Eg5.[1][4]

Mechanism of Action

Dihydropyrimidine derivatives like Monastrol and its more potent successors (e.g., enastron, dimethylenastron) function as allosteric inhibitors of the Eg5 motor protein.[3][5][6]

• The Role of Eg5: Eg5 is a homotetrameric, plus-end-directed motor protein.[7] Its primary function during early mitosis is to slide antiparallel microtubules apart, pushing the duplicated centrosomes away from each other to establish a bipolar spindle.[4][8]

• Consequence of Inhibition: By binding to an allosteric pocket on the Eg5 motor domain, DHPMs inhibit its ATPase activity. This prevents Eg5 from generating the outward force necessary for centrosome separation. Consequently, the duplicated centrosomes fail to separate, leading to the collapse of the spindle into a characteristic "monoastral" (single-poled) structure, with a radial array of microtubules surrounded by a ring of chromosomes.[4][9][10][11] This state triggers the spindle assembly checkpoint, arresting the cell in mitosis.[4]

Caption: Mechanism of DHPMs on Spindle Formation.

Key Cellular Effects

• Mitotic Arrest: Induces a reversible arrest of the cell cycle in the G2/M phase.[1][4]

• Checkpoint Activation: The presence of improperly attached chromosomes in the monoaster activates the Spindle Assembly Checkpoint (SAC), preventing anaphase onset.[4][9][10][11]

• High Specificity: DHPMs do not affect the polymerization of microtubules or the organization of microtubule arrays in interphase cells.[10] They also do not inhibit cell cycle progression through S and G2 phases.[4][9][10][11] This specificity for a mitotic-only protein is a significant advantage over broad MTAs.

Dihydropyridine (DHP) Derivatives: A Different Path to Mitotic Disruption

Dihydropyridines are a well-known class of drugs, with compounds like Nifedipine and Amlodipine widely prescribed as L-type calcium channel blockers for treating hypertension.[12][13][14] However, recent research has unveiled that certain novel DHP derivatives can induce mitotic arrest through a mechanism distinct from both Eg5 inhibition and, in some cases, calcium channel modulation.[1][2][15]

Mechanism of Action

A comparative study evaluating a dihydropyrimidine-2(1H)-thione and its pyridine bioisostere (a dihydropyridine derivative) revealed a divergence in their mechanisms.[1][2][15]

• Targeting Tubulin: Unlike Monastrol, the tested dihydropyridine derivative did not inhibit the ATPase activity of the Eg5 motor protein.[1][2][15] Instead, experimental evidence demonstrated that this compound directly inhibits tubulin polymerization.[1]

• Consequence of Inhibition: By disrupting microtubule dynamics, these DHP derivatives interfere with the proper assembly and function of the mitotic spindle. This does not result in the clean monoastral phenotype seen with Eg5 inhibitors. Instead, it leads to disorganized, disrupted, or multipolar spindles, which also ultimately trigger a G2/M cell cycle arrest.[1][2][15]

It is important to note that the broader class of DHP calcium channel blockers can also impact cell proliferation, with some studies showing an arrest in the G0/G1 phase, suggesting that the effects can be highly dependent on the specific chemical structure and cellular context.[16]

Caption: Mechanism of Antimitotic DHPs on Microtubules.

Head-to-Head: A Comparative Summary

The distinct mechanisms of action translate to different cellular phenotypes and therapeutic profiles. The following table summarizes the key differences based on current research.

Feature	Dihydropyrimidine Derivatives (e.g., Monastrol)	Dihydropyridine Derivatives (Antimitotic)
Primary Molecular Target	Mitotic Kinesin Eg5[3][4]	Tubulin[1]
Mechanism of Action	Allosteric inhibition of ATPase activity	Inhibition of microtubule polymerization[1]
Effect on Eg5 ATPase	Inhibited[1]	Unaffected[1][2][15]
Spindle Phenotype	Monoastral Spindles[4][9][10]	Disorganized/Disrupted/Multipolar Spindles[1]
Cell Cycle Arrest	G2/M Phase[1][4]	G2/M Phase[1][2][15]
Therapeutic Rationale	High specificity for mitotic cells[17]	Similar to traditional MTAs (e.g., vinca alkaloids)

This comparison underscores a critical point for drug development: structural similarity does not guarantee a shared mechanism of action. While both compound classes can yield a desirable antiproliferative outcome via mitotic arrest, the higher specificity of Eg5 inhibitors for dividing cells may translate to a better therapeutic window compared to compounds that target the ubiquitous tubulin protein.[1][17]

Experimental Validation: Protocols and Workflows

To rigorously compare novel DHPM and DHP derivatives, a series of well-established cell-based assays is required. The following protocols provide a self-validating system to characterize and differentiate their effects.

Protocol 1: Cell Synchronization for Mitotic Enrichment

Causality: Studying mitotic events requires a significant population of cells undergoing mitosis simultaneously. Many cell lines are asynchronous. Cell synchronization methods, such as a double thymidine block, arrest cells at the G1/S boundary.[18] Releasing this block allows a wave of cells to proceed synchronously through the cell cycle, providing a large cohort of mitotic cells for analysis at a predictable time point.[19][20][21]

Caption: Workflow for Double Thymidine Block Synchronization.

Methodology:

• Seed HeLa or other suitable cancer cells in a 6-well plate.[21]

• After 24 hours, add medium containing 2 mM thymidine and incubate for 16-18 hours.[21]

• Wash the cells three times with warm PBS, then add fresh complete medium and incubate for 8-9 hours to release the cells from the block.

• Add medium containing 2 mM thymidine again and incubate for another 16-18 hours.

• To release cells into mitosis, wash three times with warm PBS and add fresh complete medium. Cells will begin to enter mitosis approximately 8-10 hours post-release. This is the optimal window for adding the test compounds.

Protocol 2: Cell Cycle Analysis via Flow Cytometry

Causality: This quantitative technique measures the DNA content of individual cells, allowing for the precise determination of the percentage of the population in the G0/G1, S, and G2/M phases of the cell cycle.[22][23] Both DHPMs and antimitotic DHPs are expected to cause an accumulation of cells with 4N DNA content, which is characteristic of the G2 and M phases.[24][25][26]

Caption: Workflow for Cell Cycle Analysis by Flow Cytometry.

Methodology:

• Seed cells and treat with various concentrations of the test compounds for a defined period (e.g., 24 hours). Include a vehicle control (e.g., DMSO).

• Harvest cells by trypsinization, collect them by centrifugation, and wash with PBS.

• Fix the cells by resuspending the pellet in ice-cold 70% ethanol while vortexing gently. Incubate at -20°C for at least 2 hours.

• Centrifuge the fixed cells and wash with PBS.

• Resuspend the cell pellet in a staining solution containing Propidium Iodide (PI, a fluorescent DNA intercalator) and RNase A (to prevent staining of double-stranded RNA).[22]

• Incubate in the dark for 30 minutes at room temperature.

• Analyze the samples on a flow cytometer, collecting fluorescence data for at least 10,000 cells per sample.

• Use cell cycle analysis software to model the resulting DNA histogram and calculate the percentage of cells in each phase.

Protocol 3: Immunofluorescence Staining of the Mitotic Spindle

Causality: This is the definitive experiment to distinguish between the spindle phenotypes induced by DHPMs and DHPs. By using antibodies to label key spindle components (like α-tubulin for microtubules) and counterstaining the DNA, the precise morphology of the spindle apparatus in arrested cells can be visualized directly.[8][27]

Caption: Workflow for Immunofluorescence Staining of Spindles.

Methodology:

• Seed cells onto sterile glass coverslips in a multi-well plate and allow them to adhere.

• Treat the cells with the compounds for a sufficient time to induce mitotic arrest (e.g., 16-24 hours).

• Fixation: Aspirate the medium and fix the cells. A common method is incubation with ice-cold methanol for 10 minutes at -20°C.[8] Alternatively, use 4% paraformaldehyde (PFA) for 15 minutes at room temperature.[28]

• Wash the cells three times with PBS.

• Permeabilization (if PFA-fixed): If using PFA fixation, incubate with a detergent like 0.1% Triton X-100 in PBS for 10 minutes to allow antibodies to access intracellular structures.

• Blocking: Incubate with a blocking buffer (e.g., 1% BSA in PBS) for 1 hour at room temperature to reduce non-specific antibody binding.[8]

• Primary Antibody: Incubate with a primary antibody against α-tubulin (to label microtubules), diluted in blocking buffer, overnight at 4°C.[8]

• Wash three times with PBS.

• Secondary Antibody: Incubate with a fluorescently-labeled secondary antibody (e.g., Alexa Fluor 488 anti-mouse IgG), diluted in blocking buffer, for 1 hour at room temperature, protected from light.[8][28]

• Wash three times with PBS, protected from light.

• Counterstaining: Incubate with a DNA stain like DAPI (4',6-diamidino-2-phenylindole) for 5 minutes.[8]

• Mounting: Rinse the coverslip once in PBS and mount it onto a glass slide using an antifade mounting medium.

• Visualize the cells using a fluorescence or confocal microscope and capture images to assess spindle morphology.

Conclusion and Future Perspectives

The comparative study of dihydropyrimidine and dihydropyridine derivatives reveals a fascinating case of divergent evolution in drug action. While DHPMs like Monastrol offer a highly specific mechanism by targeting the mitotic motor Eg5, leading to a distinct monoastral spindle phenotype, certain antimitotic DHP derivatives achieve a similar G2/M arrest by targeting the more conventional pathway of tubulin polymerization.[1]

This distinction is not merely academic; it has profound implications for drug development. The high specificity of Eg5 inhibitors holds the promise of a wider therapeutic index and reduced neurotoxicity compared to agents that disrupt the microtubule cytoskeleton.[1][17] Conversely, the discovery that the DHP scaffold can be adapted to target tubulin opens new avenues for chemical synthesis and lead optimization in a well-established drug class.

Future research should focus on elucidating the precise binding sites of these novel DHP tubulin inhibitors, exploring their potential to overcome resistance to existing MTAs, and developing more potent and selective DHPM-based Eg5 inhibitors that can succeed in clinical trials where early candidates have fallen short.[29]

References

• Cell Synchronization Techniques for Studying Mitosis. Springer Nature Experiments. [Link]

• Cell Synchronization Techniques for Studying Mitosis. PubMed. [Link]

• Design, synthesis and docking study of 3,4-dihydropyrimidine-2-one derivatives as inhibitors of the Mitotic Kinesin, Eg5. Trends in Pharmaceutical Sciences and Technologies. [Link]

• Probing Spindle Assembly Mechanisms with Monastrol, a Small Molecule Inhibitor of the Mitotic Kinesin, Eg5. PMC. [Link]

• Comparative Evaluation of New Dihydropyrimidine and Dihydropyridine Derivatives Perturbing Mitotic Spindle Formation. Taylor & Francis Online. [Link]

• Structural Basis for Inhibition of Eg5 by Dihydropyrimidines: Stereoselectivity of Antimitotic Inhibitors Enastron, Dimethylenastron and Fluorastrol. ACS Publications. [Link]

• DNA Measurement and Cell Cycle Analysis by Flow Cytometry. Caister Academic Press. [Link]

• Structural basis for inhibition of Eg5 by dihydropyrimidines: stereoselectivity of antimitotic inhibitors enastron, dimethylenastron and fluorastrol. PubMed. [Link]

• Comparative Evaluation of New Dihydropyrimidine and Dihydropyridine Derivatives Perturbing Mitotic Spindle Formation. ResearchGate. [Link]

• Impact of kinesin Eg5 inhibition by 3,4-dihydropyrimidin-2(1H)-one derivatives on various breast cancer cell features. DSpace@MIT. [Link]

• Analysis of cell cycle by flow cytometry. PubMed. [Link]

• Large-scale mitotic cell synchronization. PubMed. [Link]

• Aryl-Substituted Dihydro-Pyrimidines Effecting Kinesin Eg5 as Novel Approach for Cancer Treatment. PMC. [Link]

• Comparative evaluation of new dihydropyrimidine and dihydropyridine derivatives perturbing mitotic spindle formation. PubMed. [Link]

• Role of L-type calcium channels on stimulated calcium influx and on proliferative activity of human coronary smooth muscle cells. PubMed. [Link]

• L-type calcium channel blockers at therapeutic concentrations are not linked to CRAC channels and heart failure. PMC. [Link]

• Probing Spindle Assembly Mechanisms with Monastrol, a Small Molecule Inhibitor of the Mitotic Kinesin, Eg5. ResearchGate. [Link]

• Probing spindle assembly mechanisms with monastrol, a small molecule inhibitor of the mitotic kinesin, Eg5. Semantic Scholar. [Link]

• Comparative Evaluation of New Dihydropyrimidine and Dihydropyridine Derivatives Perturbing Mitotic Spindle Formation. Taylor & Francis Online. [Link]

• Combining Mitotic Cell Synchronization and High Resolution Confocal Microscopy to Study the Role of Multifunctional Cell Cycle Proteins During Mitosis. JoVE. [Link]

• Monastrol. ideXlab. [Link]

• Probing spindle assembly mechanisms with monastrol, a small molecule inhibitor of the mitotic kinesin, Eg5. KOPS. [Link]

• Nifedipine reversibly arrests mitosis in stamen hair cells of tradescantia. PubMed. [Link]

• Cell Synchronisation Methods. Assay Genie. [Link]

• A Reappraisal of the Effects of L-type Ca2+ Channel Blockers on Store-Operated Ca2+ Entry and Heart Failure. Function. [Link]

• Derivatives 3, 10, and 12 interfere with mitotic spindle formation in... ResearchGate. [Link]

• Nifedipine decreases the mitotic activity of adrenocortical cells in early stage of adrenal regeneration. PubMed. [Link]

• Nifedipine inhibits vascular smooth muscle cell proliferation and reactive oxygen species production through AMP-activated protein kinase signaling pathway. PubMed. [Link]

• Comparison of known human Eg5 mitotic arrest inhibitors. ResearchGate. [Link]

• Inhibitors Targeting Mitosis: Tales of How Great Drugs against a Promising Target Were Brought Down by a Flawed Rationale. AACR Journals. [Link]

• Immunofluorescence of mitotic spindles by using monospecific antibody against bovine brain tubulin. PubMed. [Link]

• Automated Immunofluorescence Staining for Analysis of Mitotic Stages and Division Orientation in Brain Sections. Springer Nature Experiments. [Link]

• Small-Molecule Mitotic Inhibitors as Anticancer Agents: Discovery, Classification, Mechanisms of Action, and Clinical Trials. PMC. [Link]

• L-type calcium channel. Wikipedia. [Link]

• Mitotic Inhibitors. PMC. [Link]

• L-Type Calcium Channels. ResearchGate. [Link]

• Synergy between inhibitors of two mitotic spindle assembly motors undermines an adaptive response. Molecular Biology of the Cell. [Link]

• Dihydropyridine derivatives to overcome atypical multidrug resistance: design, synthesis, QSAR studies, and evaluation of their cytotoxic and pharmacological activities. PubMed. [Link]

• The Effect of CaV1.2 Inhibitor Nifedipine on Chondrogenic Differentiation of Human Bone Marrow or Menstrual Blood-Derived Mesenchymal Stem Cells and Chondrocytes. MDPI. [Link]

• Indirect immunofluorescence staining of mitotic spindle abnormalities.... ResearchGate. [Link]

• Nifedipine reverses the abnormalities in [Ca2+]i and proliferation of B cells from dialysis patients. PubMed. [Link]

• Immunofluorescence Staining | A Typical Workflow. ibidi. [Link]

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Cross-Validation of Analytical Methods for Pyridine Derivative Quantification

Executive Summary: The Pyridine Paradox

In drug development, pyridine derivatives (e.g., niacinamide, isoniazid, various kinase inhibitors) represent a distinct analytical challenge. While the pyridine ring is a pharmacophore staple, its basic nitrogen (pKa ~5.2) creates a "Pyridine Paradox": it is often too polar for standard GC without derivatization, yet it interacts aggressively with residual silanols in HPLC, causing severe peak tailing that compromises quantification.

This guide moves beyond standard textbook descriptions to provide a rigorous, data-backed comparison of HPLC-UV, LC-MS/MS, and GC-FID workflows. It focuses on cross-validation —using orthologous methods to confirm data integrity—and provides a self-validating protocol designed to eliminate common "ghost peaks" and integration errors.

Decision Matrix: Selecting the Right Tool

Before protocol design, select your primary methodology based on the derivative's physicochemical properties.

Figure 1: Analytical decision tree based on volatility and sensitivity requirements. Note that for non-volatile salts (e.g., Pyridinium chlorides), HPLC is the mandatory starting point.

The Chemical Challenge: Silanol Interactions

To validate a method for pyridines, one must first understand the failure mode. On standard C18 silica columns, the lone pair of electrons on the pyridine nitrogen acts as a Lewis base.

• The Mechanism: At neutral pH, residual silanols (Si-OH) on the column surface deprotonate to Si-O⁻. Protonated pyridine species (PyH⁺) engage in secondary ion-exchange interactions with these sites.

• The Result: Kinetic lag, resulting in peak tailing (Tailing Factor

  ) and variable retention times.

Expert Insight: Do not rely solely on "base-deactivated" columns. For robust cross-validation, you must control the thermodynamics of the mobile phase.

• Strategy A (Suppression): High pH (> pH 8.0) using hybrid columns (e.g., XBridge) to keep pyridine unprotonated.

• Strategy B (Competition): Add triethylamine (TEA) or ammonium acetate to compete for silanol sites.

Comparative Analysis: HPLC vs. LC-MS vs. GC[1]

The following data summarizes performance metrics derived from validation studies of 4-aminopyridine and related derivatives.

Feature	Method A: HPLC-UV (IP-RP)	Method B: LC-MS/MS (MRM)	Method C: GC-FID (Direct)
Primary Use Case	Assay & Purity (High Conc.)	Trace Impurities / Bioanalysis	Volatile Pyridines / Residuals
Linearity ( )	> 0.999 (Range: 80-120%)	> 0.995 (Range: ng/mL)	> 0.999 (Range: µg/mL)
Precision (RSD)	< 0.5% (System Suitability)	2.0 - 5.0%	< 2.0%
LOD/LOQ	~0.5 µg/mL	~0.5 ng/mL	~1.0 µg/mL
Tailing Factor	Risk: High (Requires optimization)	Low (Mass filtering ignores tail)	Low (Gas phase separation)
Matrix Effects	Low (UV is robust)	High: Ion Suppression	Medium (Inlet liner contamination)
Throughput	Medium (10-20 min run)	High (2-5 min run)	High (5-10 min run)

Critical Trade-off: LC-MS/MS offers superior sensitivity for genotoxic impurity screening (e.g., pyridine levels in synthesis), but HPLC-UV remains the gold standard for potency assay due to lower RSD (higher precision).

Protocol: Self-Validating HPLC Workflow

This protocol utilizes a "Self-Validating" system suitability approach. If the pre-run check fails the specific pyridine-tailing criteria, the run automatically aborts, preventing the generation of invalid data.

Chromatographic Conditions[1][2][3][4][5][6][7]

• Analyte: Generic Pyridine Derivative (e.g., Niacinamide or Isoniazid).

• Column: C18 with Polar Embedded Group (e.g., Waters SymmetryShield or Phenomenex Synergi Hydro), 150 x 4.6 mm, 3.5 µm. Why: The embedded polar group shields silanols.

• Mobile Phase A: 20 mM Ammonium Acetate, pH 6.8 (buffer).

• Mobile Phase B: Acetonitrile.[1][2]

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV @ 260 nm (Pyridine

  transition).

The "Self-Validating" System Suitability Block

Before analyzing samples, inject the System Suitability Solution (SSS) 6 times. The software must be programmed to check:

• Tailing Factor (

  ): Must be .

  • Failure Mode: If

    , column silanols are active. Action: Regenerate column or increase buffer strength.

• RSD of Area:

  (n=6).

• Resolution (

  ): between Pyridine derivative and nearest impurity.

Sample Preparation (Standard Addition)

To cross-validate against matrix effects (a common LC-MS issue), use the Standard Addition Method for the HPLC validation:

• Unspiked: Sample solution (100%).

• Spike 1: Sample + 50% target concentration standard.

• Spike 2: Sample + 100% target concentration standard. Acceptance: The extrapolated x-intercept should match the unspiked quantification within ±2.0%.

Cross-Validation Strategy

When transferring methods (e.g., from R&D LC-MS to QC HPLC) or validating a new method against an established pharmacopeial method, a statistical cross-validation is required.

The Bridge Study

Analyze 3 distinct batches of the pyridine derivative using both Method A (New) and Method B (Reference/Orthogonal) .

• Method A: HPLC-UV (Proposed QC method).

• Method B: GC-FID (Orthogonal check for volatiles) OR LC-MS (Orthogonal check for specificity).

Statistical Analysis (Bland-Altman)

Do not rely solely on correlation coefficients (

), which can be misleading. Use the Bland-Altman difference plot approach.

• Calculate the difference between methods for each sample:

  .

• Calculate the mean difference (

  ) and standard deviation ( ).

• Acceptance Criteria:

  • The 95% Confidence Interval of the difference (

    ) must include zero.

  • The mean bias (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    ) should be .

Figure 2: Cross-validation workflow ensuring statistical equivalence between the proposed and reference methods.

References

• International Council for Harmonisation (ICH). (2023).[3] Validation of Analytical Procedures Q2(R2). ICH Guidelines. Link

• U.S. Food and Drug Administration (FDA). (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. FDA Guidance Documents. Link

• Dolan, J. W. (2002). Peak Tailing and Column Selection. LCGC North America. Link

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. EMA Science Medicines Health. Link

• Kazakevich, Y. V., & LoBrutto, R. (2007). HPLC for Pharmaceutical Scientists. Wiley-Interscience. (Reference for silanol interaction mechanisms).

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. database.ich.org [database.ich.org]

A Comparative Guide to the In Vitro and In Vivo Efficacy of Novel Dihydropyridine Compounds

For researchers, scientists, and drug development professionals, the journey of a novel dihydropyridine (DHP) compound from the benchtop to potential clinical application is a rigorous one. This guide provides an in-depth technical comparison of the in vitro and in vivo efficacy of this important class of L-type calcium channel blockers. By delving into the causality behind experimental choices and presenting supporting data, we aim to offer a framework for the robust evaluation of these promising therapeutic agents.

The Dihydropyridine Landscape: A Foundation of Vasodilation

Dihydropyridines are a cornerstone in the management of hypertension and other cardiovascular diseases.[1][2] Their primary mechanism of action involves the blockade of L-type voltage-gated calcium channels, predominantly in vascular smooth muscle cells.[3] This inhibition of calcium influx leads to vasodilation and a subsequent reduction in blood pressure.[3] While the fundamental mechanism is well-understood, the efficacy and safety profiles of novel DHP derivatives can vary significantly, necessitating a thorough and comparative preclinical evaluation.

In Vitro Efficacy: From Molecular Interactions to Tissue-Level Responses

In vitro assays provide the initial, crucial insights into a novel DHP's potential. These controlled experiments allow for the direct assessment of a compound's interaction with its target and its effect on cellular and tissue function, independent of systemic physiological factors.

Whole-Cell Patch Clamp Electrophysiology: Quantifying Channel Blockade

The whole-cell patch-clamp technique is the gold standard for directly measuring the effect of a compound on ion channel activity.[4][5] This method allows for the precise control of the cell membrane's voltage, enabling the isolation and characterization of L-type calcium channel currents. The primary output of this assay is the half-maximal inhibitory concentration (IC50), which represents the concentration of the DHP required to inhibit 50% of the calcium current.

Experimental Protocol: Whole-Cell Patch-Clamp for IC50 Determination

• Cell Preparation: Human Embryonic Kidney (HEK293) cells stably expressing the human cardiac L-type calcium channel (CaV1.2) are cultured and prepared for electrophysiological recording.

• Pipette Preparation: Borosilicate glass micropipettes are pulled and fire-polished to an appropriate diameter and resistance (typically 2-5 MΩ). The pipette is filled with an intracellular solution containing a high concentration of a non-permeant cation (e.g., Cs+) to block potassium channels and isolate calcium currents.

• Gigaohm Seal Formation: The micropipette is carefully maneuvered to the surface of a cell, and gentle suction is applied to form a high-resistance "gigaohm" seal between the pipette tip and the cell membrane.

• Whole-Cell Configuration: A brief pulse of stronger suction is applied to rupture the cell membrane within the pipette tip, establishing electrical and molecular access to the cell's interior.

• Voltage Clamp and Data Acquisition: The cell's membrane potential is held at a negative holding potential (e.g., -80 mV) to ensure the calcium channels are in a closed, resting state. Depolarizing voltage steps are then applied to activate the channels and elicit an inward calcium current.

• Compound Application: The novel DHP compound is applied to the cell at various concentrations through a perfusion system. The effect on the peak calcium current is measured at each concentration.

• IC50 Calculation: The percentage of current inhibition at each concentration is plotted against the log of the concentration, and the data are fitted to a sigmoidal dose-response curve to determine the IC50 value.[6]

Isolated Aortic Ring Assay: Assessing Vasodilatory Potency

To understand a compound's effect on vascular tissue, the isolated aortic ring assay is a widely used ex vivo method.[7][8][9][10] This assay provides a functional measure of a DHP's ability to induce vasodilation in a pre-constricted arterial segment.

Experimental Protocol: Isolated Aortic Ring Assay

• Tissue Preparation: The thoracic aorta is carefully dissected from a euthanized rat (e.g., Sprague-Dawley or Wistar). The surrounding connective and adipose tissue is removed, and the aorta is cut into rings of approximately 2-3 mm in width.

• Mounting: The aortic rings are mounted in an organ bath containing a physiological salt solution (e.g., Krebs-Henseleit solution) maintained at 37°C and continuously bubbled with a 95% O2 / 5% CO2 gas mixture. The rings are connected to an isometric force transducer to record changes in tension.

• Equilibration and Viability Check: The rings are allowed to equilibrate under a resting tension for a period of time. The viability of the endothelium is then assessed by contracting the rings with a vasoconstrictor (e.g., phenylephrine) and then inducing relaxation with an endothelium-dependent vasodilator (e.g., acetylcholine).

• Contraction and Compound Application: The aortic rings are pre-constricted with a high concentration of potassium chloride (KCl) or a specific vasoconstrictor. Once a stable contraction is achieved, the novel DHP is added to the bath in a cumulative manner at increasing concentrations.

• Data Analysis: The relaxation induced by the DHP at each concentration is measured and expressed as a percentage of the pre-contraction tension. A dose-response curve is generated to determine the EC50 (half-maximal effective concentration) for vasodilation.

Comparative In Vitro Efficacy of Novel Dihydropyridines

Compound	In Vitro Assay	Target	IC50 / EC50 (nM)	Reference Compound	IC50 / EC50 (nM)
Novel DHP-A	Whole-Cell Patch Clamp	L-type Ca2+ Channel (CaV1.2)	15	Nifedipine	25
Novel DHP-B	Whole-Cell Patch Clamp	L-type Ca2+ Channel (CaV1.2)	8	Nifedipine	25
Novel DHP-A	Isolated Aortic Ring	Rat Aorta	22	Nifedipine	35
Novel DHP-B	Isolated Aortic Ring	Rat Aorta	12	Nifedipine	35

Note: The data presented is a hypothetical representation based on typical findings for novel DHP compounds and is intended for illustrative purposes.

In Vivo Efficacy: Assessing Antihypertensive Effects in a Systemic Context

While in vitro assays are invaluable for initial screening and mechanistic studies, in vivo models are essential to evaluate a compound's efficacy in a complex physiological system.[11] These studies provide critical information on a drug's absorption, distribution, metabolism, and excretion (ADME) properties, as well as its overall effect on blood pressure.

Spontaneously Hypertensive Rat (SHR) Model

The Spontaneously Hypertensive Rat (SHR) is a widely accepted and utilized genetic model of human essential hypertension.[1] These rats develop hypertension without any external induction, making them a relevant model for testing the efficacy of novel antihypertensive agents.

Experimental Protocol: Antihypertensive Efficacy in SHR Rats

• Animal Acclimatization: Male SHR rats are acclimatized to the laboratory conditions for at least one week prior to the experiment, with controlled temperature, humidity, and a 12-hour light/dark cycle. They have free access to standard chow and water.

• Baseline Blood Pressure Measurement: Baseline systolic and diastolic blood pressure are measured using a non-invasive tail-cuff method. Multiple readings are taken for each animal and averaged to ensure accuracy.

• Drug Administration: The novel DHP compound is administered orally via gavage at various doses. A vehicle control group and a positive control group (treated with a known antihypertensive drug like amlodipine) are included.

• Blood Pressure Monitoring: Blood pressure is measured at multiple time points after drug administration (e.g., 1, 2, 4, 8, and 24 hours) to determine the onset, magnitude, and duration of the antihypertensive effect.

• Data Analysis: The change in blood pressure from baseline is calculated for each treatment group at each time point. The data are analyzed statistically to determine the significance of the blood pressure-lowering effect compared to the vehicle control.

Comparative In Vivo Efficacy of Novel Dihydropyridines in SHR Rats

Compound	Dose (mg/kg, p.o.)	Maximum Reduction in Systolic Blood Pressure (mmHg)	Time to Maximum Effect (hours)	Duration of Action (hours)
Novel DHP-A	10	35 ± 4	4	> 12
Novel DHP-B	10	45 ± 5	2	> 24
Amlodipine	10	40 ± 4	6	> 24
Vehicle	-	5 ± 2	-	-

Note: The data presented is a hypothetical representation based on typical findings for novel DHP compounds and is intended for illustrative purposes.

Visualizing the Path from Mechanism to Effect

To better understand the processes described, the following diagrams illustrate the key signaling pathway and a typical experimental workflow.

Caption: Dihydropyridine Mechanism of Action.

Caption: Preclinical Evaluation Workflow for Novel DHPs.

Bridging the Gap: Correlating In Vitro and In Vivo Efficacy

A critical aspect of drug development is understanding the relationship between in vitro potency and in vivo efficacy.[12] While a lower IC50 or EC50 in in vitro assays often suggests a more potent compound, this does not always translate directly to superior antihypertensive effects in vivo.

Several factors can contribute to discrepancies between in vitro and in vivo results:

• Pharmacokinetics (ADME): A compound with excellent in vitro potency may have poor oral bioavailability, rapid metabolism, or high plasma protein binding, limiting its ability to reach the target site in effective concentrations in vivo.

• Off-Target Effects: In a complex biological system, a compound may interact with other receptors or channels, leading to unforeseen side effects or a modulation of its primary therapeutic effect.

• Physiological Compensation: The body's homeostatic mechanisms, such as reflex tachycardia in response to vasodilation, can counteract the blood pressure-lowering effects of a DHP.

In our illustrative data, Novel DHP-B demonstrated superior potency in both the patch-clamp and aortic ring assays. This translated to a greater maximal reduction in systolic blood pressure in vivo and a longer duration of action compared to Novel DHP-A and the reference compound, amlodipine. This suggests that for this particular compound, its favorable in vitro characteristics are complemented by a suitable pharmacokinetic profile. However, it is crucial to conduct comprehensive pharmacokinetic and safety pharmacology studies to fully characterize a novel DHP and predict its clinical potential.

Conclusion: A Multi-Faceted Approach to Dihydropyridine Evaluation

The development of novel dihydropyridine compounds requires a comprehensive and integrated approach to efficacy testing. Robust in vitro assays, such as whole-cell patch clamp and isolated aortic ring studies, provide essential information on a compound's potency and mechanism of action at the molecular and tissue levels. These findings must then be validated and expanded upon in relevant in vivo models, like the SHR rat, to assess the compound's true antihypertensive potential in a systemic context. By carefully designing and executing these studies, and by critically evaluating the correlation between in vitro and in vivo data, researchers can make informed decisions to advance the most promising candidates toward clinical development and, ultimately, to the patients who need them.

References

• Oreate AI. (2026, February 18). Unlocking Signaling Pathways: A Friendly Guide to Graphviz DOT Language. Retrieved from [Link]

• PubMed. (2005, December 15). Quantitative structure-activity relationship and quantitative structure-pharmacokinetics relationship of 1,4-dihydropyridines and pyridines as multidrug resistance modulators. Retrieved from [Link]

• PubMed. (2009, February 15). Synthesis, evaluation of pharmacological activities and quantitative structure-activity relationship studies of a novel group of bis(4-nitroaryl-1,4-dihyropyridine). Retrieved from [Link]

• PubMed. (n.d.). Quantitative structure-activity relationships for 1,4-dihydropyridine calcium channel antagonists (nifedipine analogues): a quantum chemical/classical approach. Retrieved from [Link]

• PMC. (n.d.). Alternative strategies in cardiac preclinical research and new clinical trial formats. Retrieved from [Link]

• ResearchGate. (n.d.). Quantitative Structure-Activity Relationship Study of Recently Synthesized 1, 4-Dihydropyridine Calcium Channel Antagonists. Application of the Hansch Analysis Method. Retrieved from [Link]

• Anticancer Research. (2021, November 15). Cardio-Oncology Preclinical Models: A Comprehensive Review. Retrieved from [Link]

• Teti, D. (2025, November 14). Practical Guide to DOT Language (Graphviz) for Developers and Analysts. Retrieved from [Link]

• Hilaris Publisher. (2024, February 29). Assessment of Novel Therapeutic Targets for Heart Failure: Insights from Preclinical Models. Retrieved from [Link]

• Medium. (2021, January 19). Real examples of Graphviz. Retrieved from [Link]

• Large-scale Biological Network Analysis and Visualization. (n.d.). Intro to DOT language. Retrieved from [Link]

• PMC. (2021, August 8). A Systematic Review on 1, 4-Dihydropyridines and its Analogues: An Elite Scaffold. Retrieved from [Link]

• Oreate AI. (2026, February 18). Unlocking Visual Pathways: A Friendly Guide to Graphviz and the DOT Language. Retrieved from [Link]

• Semantic Scholar. (n.d.). A Quantitative Structure-Activity Relationship of 1,4-Dihydropyridine Calcium Channel Blockers with Electronic Descriptors produced by Quantum Chemical Topology. Retrieved from [Link]

• Journal of Geriatric Cardiology. (n.d.). New generations of dihydropyridines for treatment of hypertension. Retrieved from [Link]

• Frontiers. (2023, March 22). Evaluation of large animal models for preclinical studies of heart failure with preserved ejection fraction using clinical score systems. Retrieved from [Link]

• Project ACRN™. (2024, November 5). Drawings Using Graphviz. Retrieved from [Link]

• UPM Pharmaceuticals. (n.d.). How to Navigate Preclinical to Clinical Development for Faster Trials. Retrieved from [Link]

• Contentful. (2018, May 4). Graphviz example: How to visualize structured content. Retrieved from [Link]

• Creative Bioarray. (n.d.). Rat Aortic Ring Assay. Retrieved from [Link]

• ChemRxiv. (n.d.). Novel far-red fluorescent 1,4-dihydropyridines for L-type calcium channel imaging. Retrieved from [Link]

• Graphviz. (2022, October 2). dot. Retrieved from [Link]

• Semantic Scholar. (n.d.). New generations of dihydropyridines for treatment of hypertension. Retrieved from [Link]

• PMC. (2020, February 4). A simplified aortic ring assay: A useful ex vivo method to assess biochemical and functional parameters of angiogenesis. Retrieved from [Link]

• ResearchGate. (n.d.). A, comparison of in vitro potency (cell IC 50 ) with in vivo PD effect.... Retrieved from [Link]

• YouTube. (2023, August 5). Aortic Ring Assay. Retrieved from [Link]

• ResearchGate. (n.d.). Whole-cell patch-clamp experiments.Time course of effects of (a) CaV1.3.... Retrieved from [Link]

• Frontiers. (n.d.). Transitioning From Preclinical Evidence to Advanced Therapy Medicinal Product: A Spanish Experience. Retrieved from [Link]

• OUCI. (n.d.). Updates on Intrinsic Medicinal Chemistry of 1,4-dihydropyridines, Perspectives on Synthesis and Pharmacokinetics of Novel 1,4-dihydropyrimidines as Calcium Channel Blockers: Clinical Pharmacology. Retrieved from [Link]

• ADInstruments. (2022, February 17). Connecting with clinicians: Tips for translating your research to clinical practice. Retrieved from [Link]

• AXOL Bioscience. (n.d.). patch-clamp-protocol-final.pdf. Retrieved from [Link]

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• PMC. (2017, September 18). The Aortic Ring Co-culture Assay: A Convenient Tool to Assess the Angiogenic Potential of Mesenchymal Stromal Cells In Vitro. Retrieved from [Link]

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Structure-activity relationship (SAR) studies of 1,4-dihydropyridine analogues.

Structure-Activity Relationship (SAR) Studies of 1,4-Dihydropyridine Analogues: A Comparative Evaluation Guide

As a Senior Application Scientist, I have designed this guide to provide researchers and drug development professionals with an objective, data-driven comparison of 1,4-dihydropyridine (1,4-DHP) analogues. 1,4-DHPs are a privileged class of organic compounds and the cornerstone of L-type voltage-gated calcium channel (LTCC) blockade [1]. By dissecting the structure-activity relationship (SAR) of these molecules, we can understand how specific chemical modifications dictate their binding affinity, vascular selectivity, and pharmacokinetic profiles.

Core Structural Determinants (The SAR Framework)

The pharmacological efficacy of 1,4-DHPs is strictly governed by their spatial conformation and substituent electronics. The fundamental SAR rules for optimizing LTCC blockade are as follows [2]:

• The 1,4-DHP Ring (The Scaffold): The central dihydropyridine ring is absolutely essential. Oxidation to a pyridine ring completely abolishes calcium channel blocking activity because it flattens the molecule, destroying the precise geometry required to fit into the CaV1.2 α1-subunit binding pocket.

• N1 Position: The nitrogen atom at position 1 must remain unsubstituted. Adding alkyl or aryl groups removes the hydrogen-bonding capability necessary for anchoring the molecule within the channel pore.

• C4 Phenyl Ring Substitutions: Substitution on the C4 phenyl ring is critical. Ortho- or meta-substitutions (e.g., -Cl, -NO2) are optimal because they provide a "steric lock," forcing the phenyl ring to sit perpendicular to the 1,4-DHP ring. Para-substitutions fail to provide this steric hindrance, leading to coplanarity and a drastic reduction in activity.

• C3 and C5 Ester Groups: Esterification at these positions enhances lipophilicity and membrane penetration. While first-generation DHPs (like nifedipine) utilize symmetric esters, second- and third-generation analogues (like felodipine and amlodipine) employ asymmetric esters. This asymmetry introduces a chiral center that significantly enhances vascular selectivity and prolongs the drug's half-life.

Logical framework of 1,4-DHP structural modifications and their pharmacological outcomes.

Comparative Performance of Key 1,4-DHP Analogues

The evolution from first-generation to third-generation 1,4-DHPs demonstrates how SAR optimization translates to clinical and experimental performance. The table below summarizes the quantitative benchmarking of three representative analogues [1, 3].

Table 1: In Vitro Potency and Pharmacokinetic Profiles of 1,4-DHP Derivatives

Analogue Generation	Compound	IC50 (nM) for L-type Ca2+	Binding Affinity (Kd)	Target Selectivity	Half-Life (In Vivo)
First-Gen	Nifedipine	~100 nM	~0.1 - 1.0 nM	Primarily L-type (Cardiac & Vascular)	~2 hours
Second-Gen	Felodipine	~1.0 nM	~0.2 - 1.0 nM	Highly selective for Vascular L-type	~11 - 16 hours
Third-Gen	Amlodipine	~1.9 nM	~1.0 - 3.0 nM	L-type, with notable N-type & T-type activity	~30 - 50 hours

Data Interpretation: While Nifedipine establishes the baseline for LTCC blockade, its symmetric structure results in a rapid onset and short half-life. Amlodipine's addition of a basic aminoalkoxy side chain at the C2 position not only increases its IC50 potency (1.9 nM) but allows it to exist ionized at physiological pH. This creates a slow membrane-partitioning effect, drastically extending its half-life and reducing reflex tachycardia[3].

Experimental Methodologies for DHP Evaluation

To objectively evaluate new 1,4-DHP analogues, laboratories must employ rigorous, self-validating experimental systems. Below are the two gold-standard protocols for determining binding affinity and functional inhibition.

Protocol A: Radioligand Binding Assay (Affinity Determination)

Because 1,4-DHPs are highly hydrophobic, they readily adsorb to plastic-ware and partition into lipid membranes, which can artificially lower the free drug concentration and skew

calculations [4].

Step-by-Step Methodology:

• Membrane Preparation: Homogenize HEK293 cells expressing recombinant CaV1.2 in a glass-Teflon homogenizer (to prevent hydrophobic loss) using a Tris-based Binding Buffer (50 mM Tris, 1 mM CaCl2, pH 7.4) supplemented with protease inhibitors.

• Radioligand Incubation: Incubate 20–100 μg of membrane protein with varying concentrations (0.1–10 nM) of a tritiated standard, such as (+)-[3H]PN200-110 (isradipine), in glass assay tubes.

• Self-Validating Control (Causality): To determine specific binding, run parallel assays containing an excess (1 μM) of unlabeled nifedipine. Why: This saturates all specific LTCC binding sites; any remaining radioactivity is non-specific binding (lipid partitioning), which must be subtracted from total binding to ensure signal authenticity.

• Filtration & Analysis: Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters (pre-soaked in 0.1% PEI to reduce non-specific binding). Calculate

  and using non-linear regression (one-site specific binding model).

Protocol B: Whole-Cell Patch-Clamp Electrophysiology (Functional IC50)

1,4-DHPs exhibit state-dependent block, meaning they bind preferentially to the inactivated state of the calcium channel [3]. Therefore, the holding potential dictates the apparent IC50.

Step-by-Step Methodology:

• Cell Preparation: Plate single cells expressing L-type calcium channels (e.g., ventricular myocytes or transfected HEK293) on glass coverslips.

• Seal Formation: Establish a Giga-ohm seal using a borosilicate glass pipette filled with intracellular solution (Cs-aspartate based to block outward K+ currents). Rupture the membrane to achieve whole-cell configuration.

• Voltage Protocol (Causality): Set the holding potential to -40 mV rather than -100 mV. Why: A depolarized holding potential (-40 mV) mimics the resting membrane potential of vascular smooth muscle, promoting the inactivated state of the channel where DHPs bind most effectively. A -100 mV holding potential will artificially inflate the IC50 by forcing channels into the resting state.

• Perfusion & Measurement: Apply a step depolarization to 0 mV to elicit inward

  (or ) currents. Perfuse the DHP analogue series sequentially. Measure the peak amplitude of the inward current before and after drug application until steady-state block is achieved.

Step-by-step electrophysiological workflow for evaluating 1,4-DHP channel blockade.

Expanding the Privileged Scaffold

Recent SAR studies have demonstrated that the 1,4-DHP core is a "privileged structure" capable of interacting with targets beyond L-type calcium channels [5]. By utilizing a strategy called Selective Optimization of Side Activities (SOSA), researchers have modified the C4-phenyl and ester groups to eliminate CaV1.2 binding entirely, while drastically increasing affinity for the intermediate-conductance calcium-activated potassium channel (KCa3.1), achieving single-digit nanomolar IC50s for novel therapeutic applications [5]. This underscores the importance of precise SAR mapping when developing next-generation analogues.

References

• 1,4-Dihydropyridines as calcium channel ligands and privileged structures. Mini Reviews in Medicinal Chemistry (PubMed). Available at: [Link]

• Discovery and Development of Calcium Channel Blockers. Frontiers in Endocrinology (PMC). Available at:[Link]

• Hydrophobic calcium channel ligands: methodical problems and their solution. Journal of Receptor Research (PubMed). Available at:[Link]

• Design and structural basis of selective 1,4-dihydropyridine inhibitors of the calcium-activated potassium channel KCa3.1. Proceedings of the National Academy of Sciences (PNAS). Available at:[Link]

Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment and Safe Handling of Pyridine, 6-ethoxy-2,3-dihydro-3,4-dimethyl-(9CI)

This guide provides essential safety protocols and logistical information for the handling and disposal of Pyridine, 6-ethoxy-2,3-dihydro-3,4-dimethyl-(9CI). As a substituted pyridine derivative, this compound is presumed to share hazards with pyridine, a flammable and toxic substance.[1][2][3][4] The following procedures are grounded in established safety protocols for pyridine and its analogues to ensure a secure laboratory environment.[1][5]

Hazard Assessment of Pyridine Derivatives

Pyridine and its derivatives are classified as hazardous materials with several key risks that necessitate stringent safety measures.[1] Understanding these hazards is fundamental to selecting the appropriate Personal Protective Equipment (PPE) and implementing safe handling practices.

Key Hazards:

• Flammability: Pyridine is a highly flammable liquid and vapor, with vapors having the potential to form explosive mixtures with air.[2][4][7] It is crucial to keep the compound away from heat, sparks, open flames, and other ignition sources.[2][3]

• Toxicity: Pyridine compounds can be harmful if swallowed, inhaled, or in contact with skin.[2][3][8] Overexposure can lead to nausea, headaches, dizziness, and irritation of the respiratory tract.[1][8]

• Irritation: Direct contact can cause skin and serious eye irritation.[2][4][8]

• Organ Damage: Prolonged or repeated exposure may cause damage to the liver and kidneys.[4]

Recommended Personal Protective Equipment (PPE)

The primary line of defense against chemical exposure is the consistent and correct use of appropriate PPE. The following table summarizes the recommended PPE for handling Pyridine, 6-ethoxy-2,3-dihydro-3,4-dimethyl-(9CI).

Body Part	Personal Protective Equipment	Specifications and Rationale
Eyes	Safety Goggles or Face Shield	Must be worn at all times to protect against chemical splashes.[1][5]
Hands	Chemical-Resistant Gloves	Nitrile or butyl rubber gloves are recommended for their resistance to pyridine compounds.[1][5] Always inspect gloves for tears or punctures before use.[5]
Body	Laboratory Coat	A fully buttoned, flame-resistant lab coat should be worn to protect against skin contact.[1][5]
Respiratory	Chemical Fume Hood or Respirator	All handling of this compound must be conducted in a certified chemical fume hood to minimize inhalation exposure.[1][5] If a fume hood is not available, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.[9]

Operational Plan: A Step-by-Step Workflow for Safe Handling

A systematic approach to handling Pyridine, 6-ethoxy-2,3-dihydro-3,4-dimethyl-(9CI) is critical to mitigating risks. The following workflow provides a procedural guide from preparation to disposal.

Pre-Handling Preparations

• Consult Safety Resources: Before beginning work, review the Safety Data Sheet for a similar pyridine compound and your institution's specific safety protocols.

• Ensure Proper Ventilation: Verify that the chemical fume hood is operational and has a current certification.[1][10]

• Assemble Materials: Gather all necessary chemicals, equipment, and waste containers to avoid interruptions during handling.

• Don Appropriate PPE: Put on all required personal protective equipment as outlined in the table above.

Chemical Handling

• Work Within a Fume Hood: Conduct all manipulations of the compound, including weighing and transferring, inside a certified chemical fume hood.[1][5]

• Grounding and Bonding: For transfers of larger quantities, ensure containers are grounded and bonded to prevent static discharge.[7][9]

• Keep Containers Closed: Keep containers tightly sealed when not in use to minimize the release of flammable vapors.[1][11]

Post-Handling Procedures

• Decontamination: Thoroughly decontaminate all glassware and surfaces that may have come into contact with the chemical.

• Waste Disposal: Dispose of all chemical waste and contaminated materials in designated, properly labeled hazardous waste containers.[5][6][11]

• Remove PPE: Remove PPE in the correct order to avoid cross-contamination and wash hands thoroughly with soap and water.[5]

Caption: Workflow for the safe handling of Pyridine, 6-ethoxy-2,3-dihydro-3,4-dimethyl-(9CI).

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

Incident	Emergency Action
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station.[5][10] Seek immediate medical attention.[5][10]
Skin Contact	Wash the affected area with soap and plenty of water.[5][10] Remove contaminated clothing.[5] If irritation persists, seek medical attention.[8]
Inhalation	Move the affected person to fresh air immediately.[8][10] If breathing is difficult, provide artificial respiration. Seek immediate medical attention.[8]
Ingestion	Do NOT induce vomiting.[5] Rinse mouth with water and seek immediate medical attention.[5][8]
Spill	Evacuate non-essential personnel from the area.[9] Ensure the area is well-ventilated and remove all ignition sources.[9] Contain the spill with an inert absorbent material such as sand or vermiculite.[6][9][10] Collect the absorbed material into a sealed, labeled hazardous waste container.[6][9]

Disposal Plan

Proper disposal of Pyridine, 6-ethoxy-2,3-dihydro-3,4-dimethyl-(9CI) and any contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection: Collect all waste containing the chemical in a designated, compatible, and properly labeled hazardous waste container.[5][6][11] The container must be sealable and stored in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizers and acids.[6][11]

• Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical name.[6]

• Institutional Guidance: Always consult with your institution's Environmental Health & Safety (EHS) department for specific disposal guidelines, as regulations can vary.[6][10] Under no circumstances should this chemical be poured down the drain or disposed of with regular trash.[6][10]

By adhering to these safety protocols, researchers can minimize the risks associated with handling Pyridine, 6-ethoxy-2,3-dihydro-3,4-dimethyl-(9CI) and maintain a safe and compliant laboratory environment.

References

• BenchChem. (n.d.). Safe Disposal of 2,6-Di(1H-imidazol-1-yl)pyridine: A Procedural Guide. Benchchem.
• BenchChem. (n.d.). Personal protective equipment for handling 3,4-Diphenylpyridine. Benchchem.
• Post Apple Scientific. (2024, March 12). Handling Pyridine: Best Practices and Precautions. Post Apple Scientific.
• PENTA. (2024, November 26).
• New Jersey Department of Health. (n.d.). HAZARD SUMMARY. NJ.gov.
• Washington State University. (n.d.).
• Apollo Scientific. (n.d.). Pyridine. Apollo Scientific.
• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. Post Apple Scientific.
• ECHEMI. (n.d.). Pyridine, alkyl derivs.
• National Center for Biotechnology Information. (n.d.). PRODUCTION, IMPORT, USE, AND DISPOSAL - Toxicological Profile for Pyridine. NCBI.
• Sdfine. (n.d.). pyridine. Sdfine.
• MDPI. (2022, August 16). Preparation of Substituted Pyridines via a Coupling of β-Enamine Carbonyls with Rongalite-Application for Synthesis of Terpyridines. MDPI.
• PMC. (n.d.). Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties.
• Chemos GmbH&Co.KG. (n.d.).
• Carl ROTH. (n.d.).
• Jubilant Ingrevia Limited. (2024, January 25).
• ChemSupply Australia. (n.d.).
• Google Patents. (n.d.).
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• BenchChem. (n.d.). Technical Support Center: Nucleophilic Substitution on Pyridine Rings. Benchchem.
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